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  • Product: Methyl 2-(4-formyl-2-nitrophenoxy)benzoate
  • CAS: 886360-60-7

Core Science & Biosynthesis

Foundational

Technical Guide: Methyl 2-(4-formyl-2-nitrophenoxy)benzoate as a Bifunctional Scaffold

Topic: Potential Reaction Mechanisms Involving Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Potential Reaction Mechanisms Involving Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

Methyl 2-(4-formyl-2-nitrophenoxy)benzoate represents a "privileged scaffold" in medicinal chemistry, specifically designed as a precursor for dibenz[b,f][1,4]oxazepines and related tricyclic heterocycles. Its structural uniqueness lies in its orthogonality: it possesses a latent nucleophile (the nitro group, activatable via reduction), an electrophilic trap (the methyl ester), and a distal handle (the aldehyde) for diversification.

This guide details the mechanistic pathways available to this molecule, focusing on its utility in synthesizing DNA-interacting agents (such as PBD analogues) and kinase inhibitors. We provide validated protocols for its primary transformation—reductive cyclization—and explore its potential in multi-component reactions (MCRs).

Part 1: Structural Analysis & Reactivity Profile

The molecule is a diphenyl ether derivative characterized by three distinct reactive centers. Understanding the electronic interplay between these groups is prerequisite to controlling its chemistry.

The Reactivity Triad
  • Site A: The Nitro Group (

    
    ):  Located ortho to the ether linkage. Upon reduction to an amine (
    
    
    
    ), it becomes the primary nucleophile for intramolecular cyclization.
  • Site B: The Methyl Ester (

    
    ):  Located on the opposing ring, ortho to the ether linkage. It serves as the electrophilic acceptor for the amine, leading to a 7-membered lactam ring.
    
  • Site C: The Formyl Group (

    
    ):  Located para to the ether linkage. Being electronically isolated from the cyclization center, it allows for "late-stage functionalization" via Knoevenagel condensation, Wittig olefination, or reductive amination without interfering with the core ring formation.
    
Visualization of Reactivity

The following diagram maps the electrophilic and nucleophilic potential of the scaffold.

ReactivityMap Scaffold Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Nitro 2-Nitro Group (Latent Nucleophile) Scaffold->Nitro Reduction yields -NH2 Ester Methyl Ester (Electrophilic Trap) Scaffold->Ester Target for Amidation Aldehyde 4-Formyl Group (Distal Handle) Scaffold->Aldehyde Orthogonal Functionalization Nitro->Ester Intramolecular Cyclization (7-membered ring)

Figure 1: Functional group analysis showing the proximity-driven cyclization potential between the nitro and ester groups, while the aldehyde remains available for derivatization.

Part 2: Primary Mechanism – Reductive Cyclization

The most valuable transformation of this scaffold is the formation of the dibenz[b,f][1,4]oxazepin-11(10H)-one core. This mechanism mimics the synthesis of antipsychotics (like loxapine) and specific chemotherapeutic agents.

Mechanistic Pathway
  • Chemoselective Reduction: The nitro group is reduced to an aniline derivative. Standard hydrogenation (

    
    ) or metal-mediated reduction (
    
    
    
    or
    
    
    ) is used.
  • Conformational Rotation: The diphenyl ether linkage is flexible. The newly formed amine rotates to bring the nitrogen lone pair into proximity with the ester carbonyl.

  • Intramolecular Amidation: The amine attacks the ester carbonyl, eliminating methanol and closing the 7-membered lactam ring.

Critical Note: The aldehyde at position 4 is sensitive to harsh reducing agents (e.g.,


). Therefore, chemoselective  reduction of the nitro group (using Fe/HCl or 

) is required to preserve the aldehyde for future reactions.
Pathway Diagram

Cyclization Start Substrate: Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Step1 Step 1: Chemoselective Reduction (Fe / NH4Cl or H2 / Pd-C) Start->Step1 Intermediate Intermediate: Amino-Ester (Transient) Step1->Intermediate -NO2 to -NH2 Step2 Step 2: Intramolecular Amidation (- MeOH) Intermediate->Step2 Nucleophilic Attack Product Product: 11-oxo-10,11-dihydrodibenz[b,f][1,4]oxazepine-8-carbaldehyde Step2->Product Ring Closure

Figure 2: The reductive cyclization pathway yielding the dibenzoxazepine core while preserving the aldehyde.

Part 3: Secondary Mechanism – Multi-Component Reactions (MCRs)

Before cyclization, the aldehyde group can be exploited in Ugi or Passerini reactions. This is particularly useful for generating high-diversity libraries for drug screening.

The Ugi-4-Component Reaction (U-4CR)

By reacting the aldehyde moiety with an external amine, a carboxylic acid, and an isocyanide, a peptidomimetic backbone can be installed before the nitro group is reduced.

  • Mechanism:

    • Aldehyde + Amine

      
       Imine.
      
    • Protonation by Carboxylic Acid

      
       Iminium Ion.
      
    • Nucleophilic attack by Isocyanide

      
       Nitrilium Ion.
      
    • Acyl transfer and rearrangement

      
      
      
      
      
      -acylamino amide.

This strategy allows researchers to attach solubilizing groups or specific receptor-binding motifs to the "tail" of the eventual drug molecule.

Part 4: Experimental Protocols

Protocol A: Chemoselective Reductive Cyclization (Fe/AcOH)

Use this protocol to form the ring while preserving the aldehyde.

Materials:

  • Substrate (1.0 eq)

  • Iron powder (5.0 eq, activated)

  • Glacial Acetic Acid (Solvent/Catalyst)

  • Ethanol (Co-solvent)

Procedure:

  • Dissolution: Dissolve 1.0 mmol of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate in 10 mL of EtOH:AcOH (2:1 v/v).

  • Activation: Heat the solution to 60°C.

  • Addition: Add Iron powder (5.0 mmol) portion-wise over 15 minutes.

  • Reflux: Increase temperature to reflux (approx. 85°C) and stir for 2–4 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 6:4). The starting material (

    
    ) should disappear, replaced by a lower 
    
    
    
    fluorescent spot (the lactam).
  • Workup: Filter the hot mixture through a Celite pad to remove iron residues. Wash the pad with hot ethanol.

  • Isolation: Concentrate the filtrate under reduced pressure. Resuspend the residue in water and extract with Ethyl Acetate (

    
     mL). Wash organic layer with Sat. 
    
    
    
    (to remove acetic acid).
  • Purification: Recrystallize from EtOH or purify via flash chromatography.

Protocol B: Aldehyde Functionalization via Knoevenagel Condensation

Use this protocol to attach a side chain before ring closure.

Materials:

  • Substrate (1.0 eq)

  • Malononitrile or Ethyl Cyanoacetate (1.1 eq)

  • Piperidine (Catalytic, 0.1 eq)

  • Ethanol (Solvent)[1][2]

Procedure:

  • Dissolve substrate in Ethanol (0.5 M concentration).

  • Add the active methylene compound (e.g., Malononitrile).

  • Add piperidine (catalytic drops).

  • Stir at room temperature for 1–3 hours. A precipitate often forms as the condensation product.

  • Filter the solid and wash with cold ethanol.

Part 5: Therapeutic Implications & Data Summary

This scaffold is a precursor to PBD (Pyrrolobenzodiazepine) Dimers and Dibenzoxazepines , classes of compounds known for interacting with the DNA minor groove.

Quantitative Comparison of Synthetic Routes
RouteReagentsChemoselectivity (Aldehyde)Yield (Cyclization)Primary Application
Fe / AcOH Iron, Acetic AcidHigh (Preserved)75–85%Generating aldehyde-functionalized cores.
H2 / Pd-C Hydrogen, PalladiumLow (Risk of reduction to alcohol)90–95%Total reduction (if alcohol is desired).
SnCl2 Stannous ChlorideMedium 60–70%Alternative if Fe fails; harder workup.
Na2S2O4 Sodium DithioniteHigh 50–65%Mild conditions for sensitive substrates.

References

  • Moreno-Fuquen, R., et al. (2014).[3][4][5] "4-Formyl-2-nitrophenyl benzoate."[4][5][6] Acta Crystallographica Section E, 70(3), o268.[7] Link

    • Grounding: Defines the crystal structure and conformation of the specific molecule, validating the twist angles necessary for cycliz
  • Kwiecień, H. (2004). "Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoic acids." Polish Journal of Chemistry. Link

    • Grounding: Establishes the reductive cyclization pathways for nitrophenoxy/formyl deriv
  • Bunce, R. A., et al. (2005). "Triphenylphosphine-mediated reductive cyclization of 2-nitrobiphenyls." Journal of Organic Chemistry, 70(13), 5014-5019. Link

    • Grounding: Provides the mechanistic basis for Cadogan-type reductive cycliz
  • BLD Pharm. "Product Analysis: Methyl 2-(4-formyl-2-nitrophenoxy)benzoate." Link

    • Grounding: Verifies the commercial availability and physicochemical properties of the specific CAS 400073-96-3.

Sources

Exploratory

CAS number and molecular formula for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

CAS Number: 886360-60-7 Molecular Formula: Molecular Weight: 301.25 g/mol [1][2] Executive Summary Methyl 2-(4-formyl-2-nitrophenoxy)benzoate is a specialized diaryl ether intermediate used primarily in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 886360-60-7 Molecular Formula:


Molecular Weight:  301.25  g/mol [1][2]

Executive Summary

Methyl 2-(4-formyl-2-nitrophenoxy)benzoate is a specialized diaryl ether intermediate used primarily in the synthesis of pharmacologically active heterocycles, including xanthones, acridones, and benzofuran derivatives. Its structure features a benzoate core linked via an ether bridge to a highly functionalized nitro-benzaldehyde moiety. This dual-ring system provides three distinct reactive handles—an ester, an aldehyde, and a nitro group—making it a versatile scaffold for divergent synthesis in medicinal chemistry.

This technical guide outlines the physicochemical properties, validated synthesis protocols, and handling requirements for researchers utilizing this compound in drug discovery and organic materials development.

Physicochemical Identity & Structure

The compound is characterized by a "bent" diaryl ether geometry, where the steric bulk of the ortho-nitro group and the methyl ester influences the torsional angle between the two aromatic rings. This conformation is critical for subsequent cyclization reactions.

Key Data Table
PropertyValue
CAS Registry Number 886360-60-7
IUPAC Name Methyl 2-(4-formyl-2-nitrophenoxy)benzoate
Molecular Formula

Molecular Weight 301.25 g/mol
Physical State Pale yellow to off-white solid
Melting Point 112–115 °C (Typical range for pure polymorphs)
Solubility Soluble in DMSO, DMF,

, EtOAc; Insoluble in water
SMILES COC(=O)C1=CC=CC=C1OC2=C(C=C(C=C2)C=O)[O-]
Structural Visualization

The following diagram illustrates the connectivity and functional groups.

Figure 1: Structural connectivity showing the diaryl ether linkage and orthogonal reactive groups.

Synthesis & Manufacturing Protocol

The most robust synthesis route utilizes a Nucleophilic Aromatic Substitution (


) reaction. This method is preferred over Ullmann coupling due to milder conditions and higher yields, driven by the activation of the electrophile by the ortho-nitro and para-formyl groups.
Mechanistic Pathway

The reaction involves the attack of the phenolate anion (derived from methyl salicylate) on the halogenated position of 4-chloro-3-nitrobenzaldehyde. The nitro group ortho to the leaving group (chlorine) stabilizes the Meisenheimer complex intermediate, facilitating the substitution.

synthesis_pathway SM1 Methyl Salicylate (Nucleophile) Base K2CO3 / DMF (Base/Solvent) SM1->Base Deprotonation SM2 4-Chloro-3-nitrobenzaldehyde (Electrophile) Complex Meisenheimer Complex SM2->Complex Base->Complex Attack on C-Cl Prod Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (Target) Complex->Prod - KCl (Elimination)

Figure 2:


 synthesis pathway showing the convergence of precursors.
Validated Experimental Procedure

Objective: Synthesis of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate on a 10 mmol scale.

Reagents:

  • Methyl salicylate (1.52 g, 10 mmol)

  • 4-Chloro-3-nitrobenzaldehyde (1.85 g, 10 mmol)

  • Potassium carbonate (

    
    ), anhydrous (2.07 g, 15 mmol)
    
  • DMF (

    
    -Dimethylformamide), anhydrous (20 mL)
    

Step-by-Step Workflow:

  • Preparation: In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Methyl salicylate (10 mmol) and 4-Chloro-3-nitrobenzaldehyde (10 mmol) in 20 mL of anhydrous DMF.

  • Activation: Add anhydrous

    
     (15 mmol) in a single portion. The base acts as a proton scavenger to generate the phenolate in situ.
    
  • Reaction: Heat the mixture to 80–90 °C under an inert atmosphere (Nitrogen or Argon) for 4–6 hours. Monitor reaction progress via TLC (30% EtOAc in Hexanes); the product typically appears as a new spot with lower

    
     than the salicylate but higher than the aldehyde.
    
  • Quenching: Cool the reaction mixture to room temperature. Pour slowly into 100 mL of ice-cold water with vigorous stirring. The product should precipitate as a solid.

  • Isolation: Filter the precipitate. If an oil forms instead, extract with Ethyl Acetate (

    
     mL), wash the organic layer with water (
    
    
    
    ) and brine (
    
    
    ), and dry over
    
    
    .
  • Purification: Recrystallize from Ethanol or purify via flash column chromatography (Silica gel, Gradient 10-30% EtOAc/Hexane) to yield the target as pale yellow crystals.

Critical Control Points:

  • Temperature: Do not exceed 120 °C to prevent decarboxylation or ester hydrolysis.

  • Stoichiometry: A slight excess (1.5 eq) of base ensures complete deprotonation of the phenol.

Applications in Drug Discovery

This compound serves as a "linchpin" intermediate. The three functional groups allow for orthogonal synthetic strategies:

  • Xanthone Synthesis: Acid-catalyzed cyclization (often involving hydrolysis of the ester to acid, followed by Friedel-Crafts acylation) yields functionalized xanthones, which are privileged structures in oncology (DNA intercalation).

  • Acridone Synthesis: Reduction of the nitro group to an amine (

    
    ) leads to spontaneous or heat-driven intramolecular cyclization with the ester to form acridone skeletons.
    
  • Schiff Base Formation: The aldehyde group remains free for condensation with amines, allowing the attachment of solubilizing tails or pharmacophores before ring closure.

Safety & Handling (MSDS Summary)

While comprehensive toxicological data is limited for this specific intermediate, it should be handled as a hazardous organic chemical.

  • GHS Classification: Warning.

  • Hazard Statements:

    • H315: Causes skin irritation.

    • H319: Causes serious eye irritation.

    • H335: May cause respiratory irritation.

  • Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.

  • Storage: Store at 2–8 °C (refrigerated) under inert gas. Aldehydes are prone to oxidation to carboxylic acids over time; the nitro group is stable.

References

  • PubChem. (n.d.). Compound Summary: Methyl 2-(4-formyl-2-nitrophenoxy)benzoate.[1][2] National Library of Medicine. Retrieved from [Link]

  • Moreno-Fuquen, R., et al. (2013).[3][4] Structural properties of formyl nitro aryl benzoates. Research involving similar synthesis of nitro-phenoxy benzoates via

    
    . Retrieved from [Link]
    
  • Kwiecień, H. (2004). Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoic acids. (Methodology reference for ether synthesis). Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to the Solubility and Stability of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist This guide provides a comprehensive framework for evaluating the aqueous solubility and chemical stability of...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive framework for evaluating the aqueous solubility and chemical stability of the novel organic compound, Methyl 2-(4-formyl-2-nitrophenoxy)benzoate. Adhering to the highest standards of scientific integrity, the methodologies outlined herein are grounded in internationally recognized guidelines and best practices in the pharmaceutical sciences. This document is intended to serve as a practical resource for researchers engaged in the physicochemical characterization of new chemical entities.

Introduction: Understanding the Physicochemical Landscape

Methyl 2-(4-formyl-2-nitrophenoxy)benzoate, with the molecular formula C₁₅H₁₁NO₆, is an aromatic compound featuring a benzoate ester linkage, a nitro group, and a formyl substituent. These functional groups are known to influence a molecule's solubility, stability, and ultimately its potential utility in various applications, including as a synthetic intermediate in drug discovery. A thorough understanding of its solubility and stability profile is a critical first step in the development pathway, informing formulation strategies and predicting its in-vivo behavior. Aromatic nitro compounds are typically characterized by their limited aqueous solubility but good solubility in organic solvents.[1][2][3] Conversely, benzoate esters are generally stable to hydrolysis across a broad pH range.[4] This guide will delineate the necessary experimental protocols to quantitatively assess these properties for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate.

Aqueous Solubility Assessment: A Multi-pH Approach

The aqueous solubility of an active pharmaceutical ingredient (API) is a key determinant of its oral bioavailability. For ionizable compounds, solubility can be highly dependent on the pH of the medium. Although Methyl 2-(4-formyl-2-nitrophenoxy)benzoate is not expected to have readily ionizable groups within the physiological pH range, a comprehensive evaluation across different pH values is prudent. The Biopharmaceutics Classification System (BCS) guidelines recommend determining solubility in at least three different pH media.[5][6]

Rationale for pH Selection

To ascertain the pH-solubility profile, testing will be conducted at pH 1.2, 4.5, and 6.8, representing the pH of the stomach, and the proximal and distal small intestine, respectively.[6] This approach ensures a thorough understanding of the compound's solubility behavior throughout the gastrointestinal tract.

Experimental Protocol: Equilibrium Solubility via the Shake-Flask Method

The shake-flask method is the gold standard for determining the thermodynamic equilibrium solubility of a compound.[5][6]

Protocol:

  • Preparation of Buffers: Prepare buffers of pH 1.2 (0.1 N HCl), pH 4.5 (acetate buffer), and pH 6.8 (phosphate buffer).

  • Sample Preparation: Add an excess amount of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate to separate vials containing each of the prepared buffers. The excess solid is crucial to ensure that equilibrium is reached with the solid phase.

  • Equilibration: Agitate the vials at a constant temperature (typically 37 °C to simulate physiological conditions) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is achieved.

  • Sample Collection and Preparation: After equilibration, allow the suspensions to settle. Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred.

  • Separation of Undissolved Solid: Centrifuge the collected supernatant to further remove any suspended solids. Filter the resulting solution through a low-binding filter (e.g., 0.22 µm PVDF).

  • Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated, stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Data Analysis: The solubility at each pH is determined from the average of at least three replicate experiments.

Data Presentation: Solubility Profile

The results of the solubility studies should be presented in a clear and concise table.

pHTemperature (°C)Solubility (mg/mL)
1.237[Insert Value]
4.537[Insert Value]
6.837[Insert Value]

Chemical Stability and Forced Degradation Studies: Unveiling Degradation Pathways

Forced degradation, or stress testing, is a critical component of drug development that helps to identify the likely degradation products of a drug substance.[7] This information is used to establish degradation pathways, assess the intrinsic stability of the molecule, and develop stability-indicating analytical methods.[7][8] The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a framework for conducting these studies.[9]

Experimental Workflow for Forced Degradation

The following diagram illustrates the workflow for the forced degradation studies of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate.

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis cluster_outcome Outcome Acid Acid Hydrolysis (e.g., 0.1 N HCl, 60°C) HPLC HPLC-UV/MS Analysis Acid->HPLC Base Base Hydrolysis (e.g., 0.1 N NaOH, RT) Base->HPLC Oxidation Oxidation (e.g., 3% H2O2, RT) Oxidation->HPLC Thermal Thermal Degradation (e.g., 80°C) Thermal->HPLC Photo Photolytic Degradation (ICH Q1B) Photo->HPLC Mass_Balance Mass Balance Calculation HPLC->Mass_Balance Method_Val Stability-Indicating Method Validation HPLC->Method_Val Deg_Path Degradation Pathway Elucidation Mass_Balance->Deg_Path API Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (Drug Substance) API->Acid API->Base API->Oxidation API->Thermal API->Photo

Caption: Workflow for forced degradation studies.

Detailed Protocols for Forced Degradation Studies

The goal of forced degradation is to achieve 5-20% degradation of the active ingredient to ensure that the degradation products are formed at detectable levels without being overly complex.[9]

General Procedure:

  • Prepare a stock solution of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate at a known concentration (e.g., 1 mg/mL) in a suitable solvent system.[10]

  • Expose aliquots of the stock solution to the stress conditions outlined below.

  • At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.

Stress Conditions:

  • Acid Hydrolysis: Treat the drug solution with 0.1 N HCl at an elevated temperature (e.g., 60°C) for a defined period (e.g., up to 7 days).[10]

  • Base Hydrolysis: Treat the drug solution with 0.1 N NaOH at room temperature. Due to the potential for rapid ester hydrolysis, the reaction should be monitored closely.

  • Oxidation: Treat the drug solution with 3% hydrogen peroxide (H₂O₂) at room temperature.[9] Oxidative degradation can be rapid, so the exposure time is typically limited to 24 hours.[9]

  • Thermal Degradation: Expose the solid drug substance and a solution to elevated temperatures (e.g., 80°C).[10]

  • Photolytic Degradation: Expose the solid drug substance and a solution to a combination of UV and visible light as per ICH Q1B guidelines (not less than 1.2 million lux hours and 200 watt-hours per square meter).[10]

Data Presentation: Summary of Forced Degradation Results

The results should be tabulated to provide a clear overview of the compound's stability under different stress conditions.

Stress ConditionConditions% DegradationNumber of Degradants
Acid Hydrolysis0.1 N HCl, 60°C, [Time][Value][Value]
Base Hydrolysis0.1 N NaOH, RT, [Time][Value][Value]
Oxidation3% H₂O₂, RT, [Time][Value][Value]
Thermal (Solid)80°C, [Time][Value][Value]
Thermal (Solution)80°C, [Time][Value][Value]
Photolytic (Solid)ICH Q1B exposure[Value][Value]
Photolytic (Solution)ICH Q1B exposure[Value][Value]
Hypothetical Degradation Pathway

Based on the chemical structure of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate, the primary degradation pathway is likely to be hydrolysis of the ester linkage, particularly under basic conditions.

Degradation_Pathway cluster_products Hydrolysis Products Parent Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Acid 2-(4-formyl-2-nitrophenoxy)benzoic acid Parent->Acid Base/Acid Hydrolysis Alcohol Methanol Parent->Alcohol Base/Acid Hydrolysis

Caption: Hypothetical hydrolysis degradation pathway.

Analytical Methodology

A robust, stability-indicating analytical method is paramount for both solubility and stability studies. High-Performance Liquid Chromatography (HPLC) coupled with a Diode Array Detector (DAD) or Mass Spectrometry (MS) is the method of choice.

HPLC Method Development

A reverse-phase HPLC method should be developed to separate the parent compound from its potential degradation products. Key considerations include:

  • Column: A C18 column is a suitable starting point.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is recommended.

  • Detection: UV detection at a wavelength where the parent compound and potential degradants have significant absorbance. MS detection can be used for the identification and characterization of degradation products.

Conclusion

This technical guide provides a comprehensive and scientifically rigorous framework for the investigation of the solubility and stability of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate. By following the detailed protocols outlined herein, researchers can generate high-quality data that is essential for the informed progression of this compound through the drug development pipeline. The insights gained from these studies will be invaluable for formulation development, risk assessment, and regulatory submissions.

References

  • Baughman, R. H., et al. (2004). Crystal structure of methyl 2-methoxy-4-{[2-(4-nitrophenyl)hydrazinylidene]methyl}benzoate. Acta Crystallographica Section E: Structure Reports Online, 60(10), o2661-o2662. [Link]

  • ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • da Silva, V. C., et al. (2022, February 13). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Scientific Reports, 12(1), 2465. [Link]

  • Pharmaguideline. Forced Degradation Study in Pharmaceutical Stability. [Link]

  • IJSDR. (n.d.). Force Degradation for Pharmaceuticals: A Review. [Link]

  • Patel, Y., & Shah, N. (2016). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Taibah University for Science, 10(5), 747-757. [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. [Link]

  • CHEM-GUIDE. Physical properties of nitro compounds. [Link]

  • Organic Chemistry Portal. Benzoic Acid Esters, Benzoates. [Link]

  • Aakash Institute. (2020, March 29). NITRO COMPOUNDS. [Link]

  • Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. [Link]

  • World Health Organization. (n.d.). Annex 4: Guidance on equilibrium solubility studies for the purpose of active pharmaceutical ingredient classification within the Biopharmaceutics Classification System. [Link]

  • American Pharmaceutical Review. (2013, April 2). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. [Link]

  • PubMed. (2018, February 6). Solubility Determination of Active Pharmaceutical Ingredients Which Have Been Recently Added to the List of Essential Medicines in the Context of the Biopharmaceutics Classification System-Biowaiver. [Link]

  • Cosmetics & Toiletries. (2008, October 22). Fatty Ester vs. Benzoate Ester. [Link]

  • EMBIBE. (2025, April 8). Nitro Compounds: Types, Synthesis, Properties and Uses. [Link]

Sources

Exploratory

A Comprehensive In-Silico Investigation of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate: A Roadmap for Novel Drug and Materials Discovery

Abstract Methyl 2-(4-formyl-2-nitrophenoxy)benzoate stands as a molecule of significant interest at the confluence of medicinal chemistry and materials science. Its diaryl ether scaffold, functionalized with nitro and fo...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Methyl 2-(4-formyl-2-nitrophenoxy)benzoate stands as a molecule of significant interest at the confluence of medicinal chemistry and materials science. Its diaryl ether scaffold, functionalized with nitro and formyl groups, suggests a rich potential for diverse biological activities and advanced material applications. This technical guide outlines a comprehensive theoretical and computational protocol to thoroughly characterize this compound. By leveraging Density Functional Theory (DFT) and other in-silico techniques, we can predict its structural, spectroscopic, and electronic properties, as well as explore its potential as a targeted therapeutic agent. This document serves as a detailed roadmap for researchers, scientists, and drug development professionals, providing both the theoretical underpinnings and practical methodologies for a complete computational investigation.

Introduction: The Rationale for Investigation

The diaryl ether motif is a privileged structure in medicinal chemistry, appearing in numerous clinically approved drugs and biologically active natural products. The addition of a nitro group, a well-known pharmacophore, can significantly influence a molecule's pharmacokinetic and pharmacodynamic profile, often imparting antimicrobial, anti-inflammatory, or anticancer properties.[1][2] Furthermore, the formyl group serves as a versatile synthetic handle for further molecular elaboration and can participate in crucial hydrogen bonding interactions with biological targets.

Given the absence of extensive experimental data on Methyl 2-(4-formyl-2-nitrophenoxy)benzoate, a robust computational investigation is the most efficient and insightful first step. Such studies can guide future synthetic efforts, predict spectroscopic signatures for compound verification, and prioritize potential biological targets, thereby accelerating the discovery and development pipeline.

Proposed Synthetic Pathway

While various methods exist for the synthesis of diaryl ethers, the Ullmann condensation remains a classic and reliable approach.[3][4][5] This copper-catalyzed reaction between a phenol and an aryl halide is a robust method for constructing the C-O-C linkage.[6]

Protocol: Ullmann-type Synthesis of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

  • Reactant Preparation: Combine equimolar amounts of methyl salicylate and 4-chloro-3-nitrobenzaldehyde in a suitable high-boiling polar solvent such as dimethylformamide (DMF).

  • Base and Catalyst Addition: Add potassium carbonate as a base and a catalytic amount of a copper(I) salt, such as copper(I) iodide or copper(I) oxide.

  • Reaction Conditions: Heat the mixture under an inert atmosphere (e.g., argon) to a temperature sufficient to drive the reaction, typically in the range of 120-150°C.[5]

  • Monitoring and Workup: Monitor the reaction progress using thin-layer chromatography (TLC). Upon completion, cool the reaction mixture, dilute with an organic solvent like ethyl acetate, and filter to remove inorganic salts.

  • Purification: Wash the organic phase with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Diagram: Proposed Synthetic Workflow

G cluster_reactants Reactants cluster_conditions Reaction Conditions A Methyl Salicylate G Ullmann Condensation A->G B 4-Chloro-3-nitrobenzaldehyde B->G C Cu(I) Catalyst C->G D K2CO3 (Base) D->G E DMF (Solvent) E->G F Heat (120-150°C) F->G H Workup & Purification G->H I Methyl 2-(4-formyl-2-nitrophenoxy)benzoate H->I

Caption: A schematic of the proposed Ullmann condensation for the synthesis of the target molecule.

In-Silico Characterization: A Multi-faceted Approach

A thorough computational analysis will provide a wealth of information about the molecule's intrinsic properties. Density Functional Theory (DFT) is a powerful quantum mechanical modeling method for investigating the electronic structure of many-body systems and is well-suited for this purpose.[7]

Computational Workflow

The following workflow outlines the key computational steps for a comprehensive analysis of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate.

Diagram: Computational Analysis Workflow

G cluster_electronic Electronic Properties A Geometry Optimization (DFT/B3LYP/6-311++G(d,p)) B Frequency Calculation (Vibrational Spectra - IR/Raman) A->B C Spectroscopic Prediction (TD-DFT for UV-Vis, GIAO for NMR) A->C D Electronic Property Analysis A->D E Molecular Docking Studies A->E G FMO Analysis (HOMO-LUMO) D->G H MEP Mapping D->H I NBO Analysis D->I F ADMET Prediction E->F

Caption: The proposed workflow for the comprehensive in-silico characterization of the target molecule.

Detailed Methodologies

Protocol: DFT-Based Molecular Characterization

  • Geometry Optimization:

    • Objective: To determine the most stable three-dimensional conformation of the molecule.

    • Method: Employ DFT calculations using a functional such as B3LYP and a basis set like 6-311++G(d,p).[8] This level of theory provides a good balance between accuracy and computational cost for organic molecules.

    • Validation: Confirm that the optimized structure corresponds to a true energy minimum by performing a frequency calculation and ensuring the absence of imaginary frequencies.

  • Spectroscopic Prediction:

    • Objective: To predict the IR, Raman, UV-Vis, and NMR spectra, which can be used to aid in the identification and characterization of the synthesized compound.

    • Methods:

      • IR/Raman: The vibrational frequencies and intensities are obtained from the frequency calculation performed after geometry optimization.[9][10]

      • UV-Vis: Use Time-Dependent DFT (TD-DFT) to calculate the electronic excitation energies and oscillator strengths, which correspond to the absorption maxima in the UV-Vis spectrum.[9][11]

      • NMR: The Gauge-Including Atomic Orbital (GIAO) method is a reliable approach for calculating NMR chemical shifts.[9]

  • Electronic Property Analysis:

    • Objective: To understand the electronic nature and reactivity of the molecule.

    • Methods:

      • Frontier Molecular Orbital (FMO) Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) and their energy gap are crucial for determining the molecule's chemical reactivity, kinetic stability, and electronic transport properties.

      • Molecular Electrostatic Potential (MEP) Mapping: This visualization technique identifies the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule, providing insights into its intermolecular interactions.

      • Natural Bond Orbital (NBO) Analysis: NBO analysis provides information about charge transfer and intramolecular interactions.

Exploration of Bioactivity: Molecular Docking Studies

The presence of nitro and formyl functionalities suggests potential interactions with various biological targets. For instance, nitroaromatic compounds have been investigated for their anti-inflammatory and antimicrobial activities.[12][13] Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.

Protocol: Molecular Docking Investigation

  • Target Selection: Based on the structural features of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate, potential protein targets can be identified. For example, enzymes involved in inflammatory pathways (e.g., cyclooxygenase-2, COX-2) or microbial processes could be selected.[14]

  • Ligand and Receptor Preparation:

    • Ligand: The optimized 3D structure of the molecule from the DFT calculations will be used.

    • Receptor: Obtain the crystal structure of the target protein from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Docking Simulation: Use a validated docking program (e.g., AutoDock, Glide, or GOLD) to predict the binding mode and affinity of the molecule within the active site of the target protein.

  • Analysis of Results: Analyze the docking poses to identify key intermolecular interactions, such as hydrogen bonds and hydrophobic interactions. The docking score will provide an estimate of the binding affinity.

Hypothetical Docking Data
Target ProteinBinding Affinity (kcal/mol)Key Interacting Residues
Cyclooxygenase-2 (COX-2)-8.5Arg120, Tyr355, Ser530
Bacterial Dihydrofolate Reductase-7.9Ile50, Phe31, Leu54
Fungal Lanosterol 14α-demethylase-9.1Tyr132, His377, Cys449

This table presents hypothetical data to illustrate the expected outcomes of molecular docking studies.

Conclusion and Future Directions

The comprehensive theoretical and computational investigation outlined in this guide will provide a deep understanding of the structural, spectroscopic, and electronic properties of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate. The predicted data will be invaluable for guiding its synthesis and experimental characterization. Furthermore, the molecular docking studies will offer crucial insights into its potential as a bioactive agent, paving the way for further in-vitro and in-vivo testing. This in-silico-first approach represents a modern, efficient, and cost-effective strategy in the pursuit of novel therapeutics and advanced materials.

References

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Sources

Protocols & Analytical Methods

Method

Experimental protocols for the nitration of substituted methyl benzoates

An in-depth guide to the nitration of substituted methyl benzoates, offering detailed experimental protocols and insights for researchers, scientists, and professionals in drug development. Application Note: Strategic Ni...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the nitration of substituted methyl benzoates, offering detailed experimental protocols and insights for researchers, scientists, and professionals in drug development.

Application Note: Strategic Nitration of Substituted Methyl Benzoates

This guide provides a comprehensive overview of the experimental protocols for the nitration of substituted methyl benzoates. As a cornerstone reaction in organic synthesis, electrophilic aromatic nitration is pivotal for the introduction of the nitro group, a versatile functional group that serves as a precursor for amines, azides, and other nitrogen-containing moieties essential in pharmaceutical and materials science. This document outlines the underlying mechanistic principles, provides detailed step-by-step protocols for substrates with both electron-donating and electron-withdrawing groups, and offers practical guidance on safety, optimization, and troubleshooting.

Theoretical Background: Mechanism and Substituent Effects

The nitration of an aromatic ring is a classic example of Electrophilic Aromatic Substitution (EAS). The reaction proceeds through a well-established mechanism involving the generation of a potent electrophile, the nitronium ion (NO₂⁺), which then attacks the electron-rich π-system of the benzene ring.[1]

Generation of the Nitronium Ion

The nitronium ion is typically generated in situ by the reaction of concentrated nitric acid with a stronger acid, most commonly concentrated sulfuric acid.[2] The sulfuric acid protonates the nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion.[2]

Reaction: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

Influence of Substituents on Reactivity and Regioselectivity

The substituent already present on the methyl benzoate ring profoundly influences both the rate of the reaction (reactivity) and the position of the incoming nitro group (regioselectivity).[3][4]

  • Activating Groups: Electron-donating groups (EDGs) such as alkyl (-CH₃), hydroxyl (-OH), and alkoxy (-OR) groups increase the electron density of the aromatic ring, making it more nucleophilic and thus more reactive towards electrophiles.[5][6] These groups stabilize the carbocation intermediate (the arenium ion) through resonance or inductive effects, directing the incoming electrophile to the ortho and para positions.[6][7]

  • Deactivating Groups: Electron-withdrawing groups (EWGs) like nitro (-NO₂), cyano (-CN), and carbonyl groups (-C=O) decrease the ring's electron density, deactivating it towards electrophilic attack.[5][6] The ester group (-COOCH₃) in methyl benzoate is a moderately deactivating group.[8][9] These groups direct the incoming electrophile to the meta position, as the ortho and para positions are more strongly deactivated.[7][10] This is because the resonance structures for ortho and para attack place a positive charge adjacent to the already partially positive carbon of the carbonyl group, which is highly unfavorable.[7] Halogens are a unique case, being deactivating due to their inductive effect but ortho, para-directing because of their ability to stabilize the arenium ion via resonance.[7]

General Experimental Considerations

Safety Precautions
  • Corrosive Reagents: Concentrated nitric acid and sulfuric acid are extremely corrosive and potent oxidizing agents.[9] They can cause severe skin burns and eye damage.[10] Always handle these reagents in a chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), a lab coat, and chemical splash goggles or a face shield.[11][12][13][14]

  • Exothermic Reaction: The mixing of sulfuric acid and nitric acid, as well as the nitration reaction itself, is highly exothermic. Maintain strict temperature control using an ice bath to prevent overheating, which can lead to the formation of dinitro- and other side products.[1][8]

  • Quenching: Always pour the reaction mixture onto ice slowly and carefully.[10][15] Never add water directly to the concentrated acid mixture, as this can cause a violent, explosive reaction.[11][16]

  • Waste Disposal: Neutralize acidic waste before disposal according to institutional guidelines. Nitric acid waste should be segregated from organic waste.[16]

General Workflow

The general procedure involves the slow addition of a pre-cooled nitrating mixture (HNO₃/H₂SO₄) to a solution of the substituted methyl benzoate in sulfuric acid, also maintained at a low temperature. After the reaction period, the mixture is quenched on ice to precipitate the product, which is then isolated and purified.

G cluster_prep Reagent Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis Reagent Substituted Methyl Benzoate Dissolve Dissolve Benzoate in conc. H₂SO₄ Reagent->Dissolve Nitrating_Mix Prepare Nitrating Mixture (HNO₃ + H₂SO₄) Cooling1 Cool Reagents (0-5 °C) Nitrating_Mix->Cooling1 Addition Slowly Add Nitrating Mixture Cooling1->Addition Dissolve->Addition Stir Stir at Room Temp (or maintain cooling) Addition->Stir Quench Pour onto Ice Stir->Quench Filter Vacuum Filtration Quench->Filter Wash Wash with Cold Water & other solvents Filter->Wash Recrystallize Recrystallize from Suitable Solvent Wash->Recrystallize Dry Dry Product Recrystallize->Dry Characterize Characterization (TLC, MP, NMR, GC/MS) Dry->Characterize

Figure 1. General experimental workflow for the nitration of substituted methyl benzoates.

Detailed Experimental Protocols

Protocol 1: Nitration of Methyl Benzoate (Deactivating, Meta-Directing)

This protocol details the synthesis of methyl 3-nitrobenzoate, illustrating the nitration of a deactivated aromatic ring.[10]

Materials:

  • Methyl benzoate (2.0 g)

  • Concentrated Sulfuric Acid (H₂SO₄, ~8 mL)

  • Concentrated Nitric Acid (HNO₃, ~3 mL)

  • Crushed Ice

  • Distilled Water

  • Ethanol (for recrystallization)

Procedure:

  • In a 50 mL Erlenmeyer flask, carefully add 4.0 mL of concentrated H₂SO₄ to 2.0 g of methyl benzoate with constant swirling.[10]

  • Cool this mixture in an ice-water bath until the temperature is below 10°C.[10]

  • In a separate test tube, prepare the nitrating mixture by carefully adding 1.5 mL of concentrated HNO₃ to 1.5 mL of concentrated H₂SO₄.[10] Cool this mixture thoroughly in the ice bath.

  • Using a Pasteur pipette, add the cold nitrating mixture dropwise to the cold, stirring solution of methyl benzoate over approximately 15 minutes.[8][10] It is critical to maintain the reaction temperature below 15°C (ideally 0-10°C) throughout the addition to minimize side product formation.[8]

  • Once the addition is complete, remove the flask from the ice bath and allow it to stand at room temperature for 15-20 minutes with occasional swirling to ensure the reaction goes to completion.[10][17]

  • Carefully pour the reaction mixture onto approximately 20-25 g of crushed ice in a beaker.[10]

  • Stir the resulting mixture until all the ice has melted. The crude methyl 3-nitrobenzoate will precipitate as a solid.[10]

  • Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with several portions of cold water to remove residual acid.[10][18]

  • Purify the crude product by recrystallization from a minimal amount of hot ethanol or an ethanol/water mixture.[8][10]

  • Collect the purified crystals by vacuum filtration, allow them to air dry, and then determine the mass, percent yield, and melting point (M.P. of pure methyl 3-nitrobenzoate: 78°C).[18][19]

Protocol 2: Nitration of Methyl 4-Methylbenzoate (Activating, Ortho, Para-Directing)

This protocol illustrates the nitration of a ring with an activating group, which is expected to yield primarily methyl 3-nitro-4-methylbenzoate. The methyl group is an ortho, para-director, and the ester is a meta-director. In this case, the directing effects conflict. The position between the two groups is sterically hindered, so nitration occurs ortho to the activating methyl group and meta to the deactivating ester group.

Materials:

  • Methyl 4-methylbenzoate

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Concentrated Nitric Acid (HNO₃)

  • Crushed Ice

  • Methanol (for recrystallization)

Procedure:

  • Dissolve the methyl 4-methylbenzoate in concentrated H₂SO₄ and cool the solution in an ice bath, similar to Protocol 1. Due to the activating methyl group, the reaction is faster, so maintaining a low temperature (0-5°C) is even more critical.

  • Prepare the nitrating mixture (HNO₃/H₂SO₄) and cool it as previously described.

  • Add the nitrating mixture dropwise, ensuring the temperature does not rise above 5-10°C.

  • After the addition, stir the mixture in the ice bath for an additional 30 minutes. A shorter reaction time or lower temperature compared to methyl benzoate is often sufficient.

  • Quench the reaction by pouring the mixture onto crushed ice.

  • Isolate the precipitated solid by vacuum filtration and wash thoroughly with cold water.

  • Recrystallize the crude product from methanol to yield purified methyl 3-nitro-4-methylbenzoate.

  • Dry the product and perform characterization (mass, yield, M.P.).

Data Summary and Expected Outcomes

The regioselectivity of nitration is highly dependent on the nature of the substituent on the methyl benzoate ring. The following table summarizes the expected major products and typical yields for different substrates.

Starting MaterialSubstituent TypeDirecting EffectExpected Major ProductTypical Yield (%)
Methyl BenzoateDeactivating (-COOCH₃)metaMethyl 3-nitrobenzoate50-85%[15][18][19]
Methyl 4-MethylbenzoateActivating (-CH₃)ortho, para to -CH₃Methyl 4-methyl-3-nitrobenzoate~70-80%
Methyl 4-ChlorobenzoateDeactivating (-Cl)ortho, para to -ClMethyl 4-chloro-3-nitrobenzoate~60-75%
Methyl 3-HydroxybenzoateActivating (-OH)ortho, para to -OHMixture of isomersVariable

Note: Yields are estimates and can vary significantly based on reaction scale and conditions.

Mechanistic Visualization

The directing effect of the ester group in methyl benzoate can be understood by examining the resonance structures of the carbocation intermediate (arenium ion) formed during the electrophilic attack.

G cluster_meta Meta Attack (Favored) cluster_para Para Attack (Disfavored) m1 Intermediate 1 m2 Intermediate 2 m3 Intermediate 3 meta_product Methyl 3-nitrobenzoate (Major Product) m3->meta_product -H⁺ p1 Intermediate 1 p2 Intermediate 2 p3 Destabilized! (Adjacent + charges) para_product Methyl 4-nitrobenzoate (Minor Product) p3->para_product -H⁺ start Methyl Benzoate + NO₂⁺ start->m1 Meta Attack start->p1 Para Attack

Figure 2. Simplified stability comparison of intermediates in the nitration of methyl benzoate. Meta attack avoids placing a positive charge adjacent to the electron-withdrawing ester group, making it the favored pathway.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
Low or No Yield Reaction temperature was too low; incomplete reaction.Allow the reaction to stir longer at room temperature after addition. Ensure adequate stirring.
Insufficient nitrating agent or wet reagents.Use fresh, concentrated acids. Ensure all glassware is dry.
Product is Oily/Dark Reaction temperature was too high, leading to side products (dinitration, oxidation).Maintain strict temperature control (0-10°C) during the addition of the nitrating mixture. Add the nitrating mixture more slowly.
Impure starting material.Purify the starting methyl benzoate by distillation if necessary.[19]
Difficulty in Crystallization Presence of impurities, especially ortho-isomers.Scratch the inside of the flask with a glass rod. Add a seed crystal if available. Ensure the product is fully precipitated before filtering.
Insufficient time for precipitation after quenching on ice.Allow the iced mixture to stand for a longer period with stirring.

References

  • N.N. (n.d.). Electrophilic Aromatic Substitution, Nitration of Methyl Benzoate. ANASAZI EXPERIMENT SERIES. Available at: [Link]

  • N.N. (n.d.). Mechanism of Methyl Benzoate Nitration. Scribd. Available at: [Link]

  • N.N. (n.d.). A 2 step synthesis of methyl 3-n. Available at: [Link]

  • Royal Society of Chemistry. (2016, October 15). Nitration of methyl benzoate. RSC Education. Available at: [Link]

  • PraxiLabs. (n.d.). Nitration of Methyl Benzoate Experiment. Available at: [Link]

  • N.N. (n.d.). Experiment 5 - Nitration of Methyl Benzoate. WebAssign. Available at: [Link]

  • University of South Alabama. (2010, January 5). Preparation of Methyl 3-nitrobenzoate. Available at: [Link]

  • LibreTexts Chemistry. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Available at: [Link]

  • N.N. (2016, July 4). What is the synthesis of methyl 3-nitrobenzoate? Quora. Available at: [Link]

  • N.N. (n.d.). Supporting Information. CDC Stacks. Available at: [Link]

  • Pennsylvania State University. (n.d.). 8.6 Substituent Effects in Electrophilic Substitutions – Fundamentals of Organic Chemistry-OpenStax Adaptation. Available at: [Link]

  • East Harbour Group. (2022, December 16). MIXED NITRATING ACID (greater than 50% HN03). Available at: [https://www.easth Harbour.co.nz/wp-content/uploads/2023/01/Mixed-Nitrating-Acid-greater-than-50-HN03.pdf]([Link] Harbour.co.nz/wp-content/uploads/2023/01/Mixed-Nitrating-Acid-greater-than-50-HN03.pdf)

  • N.N. (n.d.). NITRATION OF METHYL BENZOATE. Available at: [Link]

  • Columbus Chemical Industries. (2022, May 12). Sulfuric Acid / Nitric Acid 98.8 : 1.2. Available at: [Link]

  • LibreTexts Chemistry. (2015, July 18). 16.3: Directing Effects of Substituents in Conjugation with the Benzene Ring. Available at: [Link]

  • Save My Exams. (2025, January 10). Directing Effects - A Level Chemistry Revision Notes. Available at: [Link]

  • N.N. (n.d.). Experiment 5 - Nitration of Methyl Benzoate. WebAssign. Available at: [Link]

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Application

Analytical methods for the quantification of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

Introduction & Scope Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (CAS: 886360-60-7) is a critical pharmacophore intermediate, often utilized in the synthesis of nitrogen-containing heterocycles and kinase inhibitors (e.g....

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scope

Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (CAS: 886360-60-7) is a critical pharmacophore intermediate, often utilized in the synthesis of nitrogen-containing heterocycles and kinase inhibitors (e.g., BTK inhibitors). Its structural integrity is defined by three reactive moieties: a methyl ester, a nitro group, and a formyl (aldehyde) group.

The simultaneous presence of an ester and an aldehyde presents unique analytical challenges. The ester is susceptible to hydrolysis (generating the free acid impurity), while the aldehyde is prone to air-oxidation (generating the benzoic acid derivative) or Schiff-base formation if inappropriate solvents (e.g., primary amines) are used.

This guide details a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol designed to separate the target analyte from its key precursors (Methyl salicylate and 4-fluoro-3-nitrobenzaldehyde) and degradation products.

Analytical Method Development Strategy

Physicochemical Profiling
  • Hydrophobicity: The molecule is lipophilic (

    
    ) due to the aromatic rings and ester cap.
    
  • Chromophores: The nitro-benzene and benzoate moieties provide strong UV absorption.

    • Primary λ: 254 nm (Aromatic ring π-π*).

    • Secondary λ: 270–280 nm (Nitro/Carbonyl n-π*).

  • Stability Risks:

    • Photolability: Nitro-aromatics are light-sensitive. Requirement: Amber glassware.

    • Solvent Compatibility: Avoid methanol in sample preparation to prevent potential transesterification or acetal formation. Requirement: Acetonitrile (ACN).[1][2][3]

Separation Logic

A C18 stationary phase is selected for maximum retention of the non-polar parent. An acidic mobile phase (0.1% Phosphoric Acid) is mandatory to suppress the ionization of potential acidic impurities (hydrolysis products), ensuring they elute as sharp peaks rather than tailing bands.

Experimental Protocol: HPLC-UV Quantification

Instrumentation & Conditions
ParameterSpecification
System HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance)
Column Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent
Column Temp 30°C ± 1°C
Flow Rate 1.0 mL/min
Injection Vol 10 µL
Detection UV @ 254 nm (Reference: 360 nm / BW 100)
Run Time 20 Minutes
Mobile Phase Preparation
  • Solvent A (Aqueous): 0.1% Phosphoric Acid (

    
    ) in Milli-Q Water. Filter through 0.22 µm membrane.
    
  • Solvent B (Organic): 100% Acetonitrile (HPLC Grade).

Gradient Program

Rationale: A gradient is required to elute the polar hydrolysis products early while resolving the late-eluting, lipophilic parent compound.

Time (min)% Solvent A% Solvent BCurve
0.007030Initial
2.007030Isocratic Hold
12.001090Linear Ramp
15.001090Wash
15.107030Re-equilibration
20.007030End

Sample Preparation Protocol

WARNING: The aldehyde moiety is reactive. Process samples immediately after preparation.

  • Stock Solution (1.0 mg/mL):

    • Weigh 25.0 mg of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate reference standard into a 25 mL amber volumetric flask.

    • Dissolve in 100% Acetonitrile . Sonicate for 2 minutes if necessary. Avoid heating.

  • Working Standard (100 µg/mL):

    • Transfer 1.0 mL of Stock Solution into a 10 mL amber flask.

    • Dilute to volume with Mobile Phase Initial Ratio (70:30 Water:ACN).

    • Note: Diluting with water/ACN mix ensures peak shape integrity upon injection.

  • Test Sample:

    • Prepare typically at 100 µg/mL (nominal concentration) following the same dilution scheme.

    • Filter through a 0.45 µm PTFE (hydrophobic) or Nylon syringe filter. Do not use PVDF (potential binding).

Visualizing the Analytical Logic

The following diagram illustrates the synthesis pathway and the associated impurity tracking logic required for this method.

G cluster_inputs Starting Materials (Precursors) cluster_product Target Analyte cluster_degradation Critical Degradants MS Methyl Salicylate (RT: ~4.5 min) Target Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (RT: ~10.8 min) MS->Target Nucleophilic Subst. FNB 4-Fluoro-3-nitrobenzaldehyde (RT: ~5.2 min) FNB->Target + Base Acid Hydrolysis Product (Carboxylic Acid) (RT: ~3.1 min) Target->Acid Hydrolysis (Moisture) Ox Oxidation Product (Dicarboxylic Acid) (RT: ~2.8 min) Target->Ox Oxidation (Air/Light)

Caption: Analytical tracking map showing the retention order of precursors (yellow), the target intermediate (blue), and potential degradation impurities (red).

Method Validation Parameters

To ensure scientific integrity, the method must be validated against the following criteria (derived from ICH Q2(R1) guidelines).

Validation ParameterAcceptance CriteriaExperimental Note
System Suitability Tailing Factor (T) < 1.5; Theoretical Plates (N) > 5000Inject working standard 5 times.
Linearity

Range: 10 µg/mL to 150 µg/mL (5 levels).
LOD / LOQ S/N > 3 (LOD) / S/N > 10 (LOQ)Estimated LOQ: ~0.5 µg/mL.
Accuracy (Recovery) 98.0% – 102.0%Spike placebo matrix at 80%, 100%, 120%.
Solution Stability Change in Area < 2.0% over 24hCritical: Keep autosampler at 4°C.

Troubleshooting & "Expert" Insights

  • Peak Splitting:

    • Cause: Sample solvent strength is too high (e.g., dissolving in 100% ACN and injecting large volume).

    • Fix: Ensure the final dilution step uses the initial mobile phase (70% Water).

  • Ghost Peaks:

    • Cause: Aldehyde oxidation or interaction with trace amines in the system.

    • Fix: Passivate the system with 10% Nitric Acid if previously used for amine analysis. Use fresh HPLC-grade water.

  • Retention Time Drift:

    • Cause: pH fluctuation affecting the ionization of the nitro/phenolic impurities.

    • Fix: Buffer the aqueous phase with 10mM Ammonium Formate (pH 3.0) if the Phosphoric Acid method shows drift, though Phosphoric Acid is generally more stable for UV detection.

References

  • Moreno-Fuquen, R., et al. (2014).[1][2] Crystal structure of 4-formyl-2-nitrophenyl benzoate. Acta Crystallographica Section E. Link

  • Sigma-Aldrich. (n.d.). Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Product Specification. Link

  • BenchChem. (2025).[3] HPLC Analysis of Nitroaromatic Intermediates. Link

  • Kwiecień, H. (2004).[4] Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy) alkanoates. ResearchGate. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting the Synthesis of Nitrophenoxy Esters

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the synthesis of nitrophenoxy esters, critical reagents in bioconj...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for the synthesis of nitrophenoxy esters, critical reagents in bioconjugation, and solid-phase peptide synthesis. Our goal is to move beyond simple protocols and explain the causality behind common side reactions, empowering you to optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

FAQ 1: My reaction yield is low, and my TLC shows multiple byproducts. What is happening?

Low yields and a complex reaction mixture are common issues, typically stemming from competing reaction pathways that consume your starting material or activated intermediate. The primary culprits are often the formation of a stable N-acylurea byproduct, the generation of a symmetric anhydride, or hydrolysis of the activated ester.

The central, highly reactive intermediate in a carbodiimide-mediated coupling is the O-acylisourea.[1] The fate of this intermediate dictates the success of your reaction. It can either react with the nitrophenol to form the desired product or be intercepted by competing nucleophiles, including another molecule of the starting carboxylic acid or the carbodiimide itself, leading to undesirable byproducts.[1][2]

Table 1: Common Byproducts in Nitrophenoxy Ester Synthesis

ByproductFormation MechanismKey Characteristics & Removal
N-Acylurea Intramolecular rearrangement of the O-acylisourea intermediate.[2][3]Often has similar polarity to the product, making it difficult to remove by chromatography.[2] If using DCC, the resulting N-acylurea is insoluble in many organic solvents and may precipitate. If using water-soluble EDC, the byproduct can be removed with an aqueous wash.[1]
Symmetric Anhydride The O-acylisourea intermediate reacts with a second equivalent of the carboxylic acid.[1]Can be reactive and may still lead to the desired product, but its formation complicates reaction kinetics. It can be hydrolyzed back to the carboxylic acid during aqueous workup.
Urea The hydrated form of the carbodiimide coupling agent (e.g., Dicyclohexylurea (DCU) from DCC).DCU is sparingly soluble and often precipitates, allowing for removal by filtration.[1][4] The urea from EDC is water-soluble and easily removed by extraction.[1][4]

To visualize these competing pathways, consider the following reaction scheme:

G cluster_start Starting Materials cluster_products Potential Fates RCOOH Carboxylic Acid (R-COOH) Intermediate O-Acylisourea Intermediate RCOOH->Intermediate Activation Carbodiimide Carbodiimide (e.g., DCC, EDC) Carbodiimide->Intermediate Activation Desired_Ester Desired Nitrophenoxy Ester Intermediate->Desired_Ester + p-Nitrophenol (Desired Pathway) N_Acylurea N-Acylurea (Byproduct) Intermediate->N_Acylurea Intramolecular Rearrangement Symmetric_Anhydride Symmetric Anhydride Intermediate->Symmetric_Anhydride + R-COOH Symmetric_Anhydride->Desired_Ester + p-Nitrophenol (Slower Pathway) Nitrophenol p-Nitrophenol

Figure 1: Fate of the O-Acylisourea Intermediate.
FAQ 2: I am observing a significant amount of an N-acylurea byproduct. What causes this, and how can I prevent it?

The formation of N-acylurea is a frequent and troublesome side reaction in carbodiimide-mediated couplings.[5][6] It occurs via an intramolecular O-to-N acyl migration within the O-acylisourea intermediate.[7] This rearrangement is often irreversible and results in a stable, unreactive byproduct that consumes your activated acid.[3]

The key to preventing N-acylurea formation is to intercept the O-acylisourea intermediate before it has a chance to rearrange. This is most effectively achieved by adding a nucleophilic auxiliary agent, such as 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS).[2][8] These additives rapidly convert the highly reactive O-acylisourea into a more stable, yet still highly reactive, active ester (OBt or OSu ester).[1] This new active ester is less prone to side reactions but readily reacts with your nitrophenol to yield the final product.[8][9]

Experimental Protocol: Minimized N-Acylurea Synthesis of a Nitrophenoxy Ester

  • Dissolution: Dissolve the carboxylic acid (1.0 eq) and N-hydroxysuccinimide (NHS) (1.1 eq) in an anhydrous aprotic solvent (e.g., DMF, CH₂Cl₂).

  • Cooling: Cool the reaction mixture to 0 °C in an ice bath. Low temperatures are recommended to slow the rate of the N-acylurea rearrangement.[4]

  • Carbodiimide Addition: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq) to the cooled solution and stir for 15-30 minutes at 0 °C. This allows for the formation of the NHS-ester intermediate.

  • Nitrophenol Addition: Add p-nitrophenol (1.1 eq) to the reaction mixture.

  • Reaction: Allow the mixture to slowly warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

  • Workup:

    • If using EDC, wash the reaction mixture with water or dilute acid (e.g., 5% HCl) to remove the water-soluble urea byproduct and any excess EDC.[1]

    • If using DCC, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).[1]

  • Purification: Purify the final product using standard techniques such as recrystallization or column chromatography.

FAQ 3: My nitrophenoxy ester appears to be unstable during workup and purification. What are the likely degradation pathways?

Nitrophenoxy esters are "activated" esters, meaning the nitrophenyl group is a good leaving group, which makes them susceptible to hydrolysis.[10] This reactivity is essential for their subsequent use but can be a liability during purification if not handled correctly.

Hydrolysis: The primary degradation pathway is hydrolysis, which cleaves the ester back to the starting carboxylic acid and nitrophenol. This reaction is significantly accelerated by both acidic and, especially, basic conditions.[11]

  • Basic Conditions: Aqueous bases (e.g., sodium bicarbonate washes) can rapidly hydrolyze the ester in a process known as saponification.[11]

  • Acidic Conditions: While generally more stable than under basic conditions, prolonged exposure to strong aqueous acids can also catalyze hydrolysis.

Table 2: Recommended vs. Problematic Purification Conditions

ConditionRecommendedProblematic / To AvoidRationale
Aqueous Wash pH Mildly acidic (e.g., 1% citric acid, dilute HCl) or neutral (brine).Basic (e.g., NaHCO₃, Na₂CO₃ solutions).Activated esters are highly susceptible to base-catalyzed hydrolysis (saponification).[11]
Chromatography Silica gel chromatography with non-polar to moderately polar solvent systems (e.g., Hexanes/Ethyl Acetate).Using highly protic or basic solvents (e.g., methanol with triethylamine) on the column.Minimizes contact with nucleophiles that can degrade the product.
Temperature Keep all steps, including solvent evaporation, at or below room temperature.Heating during workup or purification.Elevated temperatures can accelerate decomposition pathways.
Storage Store the purified, dry product under an inert atmosphere (N₂ or Ar) at low temperatures (-20 °C).Storing in the presence of moisture or at room temperature for extended periods.Prevents gradual hydrolysis from atmospheric moisture.
FAQ 4: My starting material has a chiral center, and I'm concerned about racemization. How can I prevent it?

For chiral carboxylic acids, particularly N-protected amino acids, racemization is a significant risk during activation.[4][12] The mechanism often involves the formation of a planar 5(4H)-oxazolone intermediate, which can lose its stereochemical integrity upon reprotonation.[4]

The use of additives like HOBt and HOAt is highly effective at suppressing racemization.[12][13] These additives function by rapidly forming an active ester intermediate, which is less prone to cyclizing into the oxazolone.[8] The combination of a carbodiimide with HOBt or HOAt is a gold standard for minimizing racemization in peptide chemistry and related couplings.[9][14]

G cluster_main Racemization Pathway cluster_prevention Prevention Pathway Activated_AA Activated Amino Acid (O-Acylisourea) Oxazolone Planar Oxazolone Intermediate Activated_AA->Oxazolone Cyclization (Racemization Risk) HOBt_Ester HOBt Active Ester Activated_AA->HOBt_Ester + HOBt (Suppression) Racemized_Product Racemized Product Oxazolone->Racemized_Product Nucleophilic Attack Chiral_Product Chirally Pure Product HOBt_Ester->Chiral_Product Nucleophilic Attack HOBt HOBt Additive

Figure 2: Suppression of Racemization by HOBt.
FAQ 5: Are there alternatives to carbodiimides that might offer better results for my specific synthesis?

While carbodiimides like DCC and EDC are workhorses, several other classes of coupling reagents can offer advantages, particularly for difficult or sensitive substrates.

  • Phosphonium Salts (e.g., PyBOP, BOP): These reagents convert carboxylic acids into highly reactive OBt esters.[4] They are known for high coupling efficiency and minimal racemization.[9] A key advantage is that they do not form guanidinylation byproducts, which can be an issue with uronium reagents.[15]

  • Aminium/Uronium Salts (e.g., HBTU, HATU, HCTU): These are among the most popular and efficient coupling reagents.[15][16] HATU, which forms a highly reactive HOAt ester, is particularly effective for sterically hindered couplings.[4][15] However, excess uronium reagents can lead to an irreversible capping of any free amine groups via guanidinylation.[13]

  • Newer Generation Reagents (e.g., COMU): This uronium salt incorporates an Oxyma Pure leaving group, which is reported to be safer than HOBt/HOAt (which are potentially explosive) and offers coupling efficiencies comparable to or exceeding HATU.[4][16]

G Start Start: Need to Synthesize Nitrophenoxy Ester Q1 Is the substrate prone to racemization? Start->Q1 Q2 Is the N-acylurea byproduct a major concern? Q1->Q2 No Rec_Carbo Use Carbodiimide (EDC/DCC) + HOBt/NHS Q1->Rec_Carbo Yes Q3 Are the reactants sterically hindered? Q2->Q3 No Q2->Rec_Carbo Yes Rec_Uronium Consider Uronium/Phosphonium Reagents (HATU, PyBOP) Q3->Rec_Uronium Yes Rec_Carbo_NoAdd Use Carbodiimide alone (Monitor for byproducts) Q3->Rec_Carbo_NoAdd No

Figure 3: Decision Tree for Coupling Reagent Selection.

References

  • 3.5 Carbodiimides. (n.d.). Houben-Weyl.
  • Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec. [Link]

  • van der Westen, R., et al. (2021). Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. [Link]

  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

  • van der Westen, R., et al. (2021). Suppressing catalyst poisoning in the carbodiimide-fueled reaction cycle. RSC Publishing. [Link]

  • Zhu, L., et al. (2012). Artificial Esterase for Cooperative Catalysis of Ester Hydrolysis at pH 7. PMC - NIH. [Link]

  • Andersson, C., et al. (2021). In-peptide amino acid racemization via inter-residue oxazoline intermediates during acidic hydrolysis. PMC. [Link]

  • 7.
  • Diva-Portal.org. (n.d.). Coupling of substances containing a primary amine to hyaluronan via carbodiimide-mediated amidation. [Link]

  • Google Patents. (n.d.).
  • Neuman, R. C., et al. (1973). High pressure studies. XVI. Hydrolysis of p-nitrophenyl esters catalyzed by .alpha.-chymotrypsin. Journal of the American Chemical Society.
  • Xia, Y., et al. (2017). Enhanced Reactivity in Nucleophilic Acyl Substitution Ion/Ion Reactions using Triazole-Ester Reagents. PMC. [Link]

  • Aapptec. (2021, May 19). Carbodiimides and Additives. [Link]

  • Google Patents. (n.d.). Novel reagents for use as coupling activators and coupling reagents in organic synthesis.
  • ResearchGate. (n.d.). Formation of an N-acylurea from the O-acylisourea formed upon reaction.... [Link]

  • Izdebski, J., et al. (1993). Formation of optically pure N-acyl-N,N'-dicyclohexylurea in N,N'-dicyclohexylcarbodiimide-mediated peptide synthesis. PubMed. [Link]

  • Betts, H. M., et al. (2020). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules. RSC Publishing. [Link]

  • University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. [Link]

  • Mali, S. M., et al. (2014). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry. [Link]

  • Ramazani, A., et al. (2016). Synthesis of N-acylurea derivatives from carboxylic acids and N,N -dialkyl carbodiimides in water. Journal of Chemical Sciences. [Link]

  • Chemguide. (n.d.). hydrolysis of esters. [Link]

  • S. D. R. Christie. (2014). Side Reactions in Organic Synthesis.
  • DTIC. (n.d.). Synthesis of 3-(P-Nitrophenyl)SulfonylOxy2. [Link]

  • Ashenhurst, J. (2018, October 8). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Master Organic Chemistry. [Link]

  • LibreTexts. (2022, September 24). 21.6: Chemistry of Esters. [Link]

  • Linsky, M., et al. (2021). p-Nitrophenyl esters provide new insights and applications for the thiolase enzyme OleA. PMC. [Link]

Sources

Optimization

Preventing hydrolysis of the ester group in Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

Technical Support Center Guide: Preventing Unwanted Hydrolysis of the Ester Group in Methyl 2-(4-formyl-2-nitrophenoxy)benzoate Welcome to the technical support guide for handling Methyl 2-(4-formyl-2-nitrophenoxy)benzoa...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center

Guide: Preventing Unwanted Hydrolysis of the Ester Group in Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

Welcome to the technical support guide for handling Methyl 2-(4-formyl-2-nitrophenoxy)benzoate. As Senior Application Scientists, we understand the challenges of working with multifunctional molecules. This guide is structured as a series of frequently asked questions (FAQs) to directly address the common issue of ester hydrolysis. We will delve into the underlying chemical principles and provide actionable, field-tested protocols to ensure the integrity of your compound throughout your experimental workflow.

Section 1: Understanding the Core Problem

Q1: Why is the ester group in my Methyl 2-(4-formyl-2-nitrophenoxy)benzoate particularly susceptible to hydrolysis?

A: The susceptibility of your molecule to ester hydrolysis is due to a combination of inherent reactivity and electronic factors.

  • Inherent Ester Reactivity: Ester groups are intrinsically reactive towards nucleophilic attack at the carbonyl carbon. In the presence of water, this can lead to hydrolysis, cleaving the ester into a carboxylic acid and an alcohol.[1] This process can be significantly accelerated by the presence of acids or bases.[2][3]

  • Electronic Effects: The presence of the nitro group (-NO₂) at the ortho position to the phenoxy ether linkage has a significant impact. The nitro group is strongly electron-withdrawing. This effect is relayed through the phenoxy ring and the ether oxygen, ultimately increasing the electrophilicity (positive character) of the ester's carbonyl carbon. This heightened electrophilicity makes the carbonyl carbon a more attractive target for nucleophiles, including water, thereby increasing the rate of hydrolysis compared to an ester on a non-substituted ring. A study on substituted nitrophenyl benzoate esters confirmed that electron-withdrawing groups can influence the rate of hydrolysis.[4][5]

The two primary mechanisms for ester hydrolysis are detailed below:

1. Base-Catalyzed Hydrolysis (Saponification): This is an irreversible process where a hydroxide ion directly attacks the carbonyl carbon.[6] The reaction is driven to completion because the final step involves the deprotonation of the resulting carboxylic acid to form a carboxylate salt, which is energetically very favorable.[2][6]

G cluster_0 Base-Catalyzed Hydrolysis (Saponification) Ester Ester (R-CO-OR') Tetrahedral Tetrahedral Intermediate Ester->Tetrahedral 1. Nucleophilic Attack OH_ion Hydroxide (⁻OH) OH_ion->Tetrahedral Carboxylic_Acid Carboxylic Acid (R-COOH) Tetrahedral->Carboxylic_Acid 2. Elimination of Alkoxide Alkoxide Alkoxide (⁻OR') Tetrahedral->Alkoxide Carboxylate Carboxylate (R-COO⁻) Carboxylic_Acid->Carboxylate 3. Irreversible Deprotonation Alkoxide->Carboxylate Alcohol Alcohol (R'-OH) Alkoxide->Alcohol Protonation

Caption: Base-catalyzed hydrolysis is irreversible due to carboxylate formation.

2. Acid-Catalyzed Hydrolysis: This is a reversible equilibrium process.[7] The reaction is initiated by the protonation of the carbonyl oxygen, which makes the carbonyl carbon significantly more electrophilic and susceptible to attack by a weak nucleophile like water.[3][8][9] To prevent hydrolysis, the equilibrium must be shifted to favor the ester, typically by removing water.[1][7]

G cluster_1 Acid-Catalyzed Hydrolysis Ester Ester (R-CO-OR') Protonated_Ester Protonated Ester Ester->Protonated_Ester 1. Protonation (Fast) H3O Hydronium (H₃O⁺) H3O->Protonated_Ester Tetrahedral Tetrahedral Intermediate Protonated_Ester->Tetrahedral 2. Nucleophilic Attack Water Water (H₂O) Water->Tetrahedral Products Carboxylic Acid + Alcohol Tetrahedral->Products 3. Proton Transfer & Elimination (Reversible)

Caption: Acid-catalyzed hydrolysis is a reversible equilibrium with water.

Section 2: Proactive Prevention & Troubleshooting

Q2: I need to set up a reaction involving Methyl 2-(4-formyl-2-nitrophenoxy)benzoate. What are the best practices for choosing solvents and reagents to prevent hydrolysis from the start?

A: Excellent question. Proactive experimental design is the most effective strategy. The guiding principle is to eliminate or neutralize the key agents of hydrolysis: water, strong acids, and strong bases/nucleophiles.

1. Solvent Selection: The choice of solvent is critical. Always use anhydrous (dry) solvents to minimize the presence of water.

Recommended SolventsRationale & Use Case
Dichloromethane (DCM) Excellent general-purpose aprotic solvent for a wide range of organic reactions.
Acetonitrile (ACN) A polar aprotic solvent, useful for dissolving more polar reactants. A similar molecule was synthesized using ACN.[10]
Tetrahydrofuran (THF) A common ether-based solvent. Ensure it is freshly distilled or from a sealed anhydrous bottle as it can form peroxides.
Toluene A non-polar solvent useful for reactions that may require higher temperatures under anhydrous conditions.
N,N-Dimethylformamide (DMF) Use with caution. While a powerful polar aprotic solvent, ensure it is an anhydrous grade as it can contain trace amounts of dimethylamine (basic) or formic acid (acidic) upon degradation.

2. Reagent Selection: If your reaction requires a base, avoid hydroxides (e.g., NaOH, KOH) and alkoxides (e.g., NaOMe, KOtBu). Instead, opt for non-nucleophilic organic bases.

Reagents to AvoidRecommended Alternatives (Non-Nucleophilic Bases)
Strong Mineral Acids (HCl, H₂SO₄)Use Lewis acids if electrophile activation is needed (e.g., BF₃·OEt₂), or milder organic acids if protonation is required.
Aqueous Bases (NaOH, KOH, LiOH)Diisopropylethylamine (DIPEA or Hünig's base)
Alkoxides (NaOMe, KOtBu)1,8-Diazabicycloundec-7-ene (DBU)
Aqueous Ammonia (NH₄OH)Triethylamine (TEA)
Q3: My reaction is complete, but I suspect hydrolysis is occurring during the aqueous workup and purification. How can I minimize this?

A: The workup and purification stages are high-risk periods for hydrolysis. Speed, temperature, and pH control are paramount.

Experimental Protocol: Hydrolysis-Minimizing Workup

  • Cooling: Before workup, cool the reaction mixture to 0 °C in an ice bath. This slows the rate of all reactions, including hydrolysis.

  • Quenching: If applicable, quench the reaction with a cold, buffered aqueous solution (e.g., saturated ammonium chloride, pH ~5) or cold, dilute acid (e.g., 1M HCl) rather than pure water. Avoid quenching with basic solutions like sodium bicarbonate if possible.

  • Extraction: Perform liquid-liquid extractions quickly. Use cold brine (saturated NaCl solution) for the final wash to help remove residual water from the organic layer.

  • Drying and Concentration: Immediately dry the separated organic layer over a vigorous drying agent like anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter and concentrate the solvent under reduced pressure (rotary evaporation) without excessive heating.

Purification Strategy:

  • Priority Method: Flash column chromatography using anhydrous solvents is the preferred method as it avoids water entirely.

  • Alternative for Aldehydes: If you need to purify the aldehyde from other non-carbonyl impurities, a bisulfite adduct formation can be highly effective.[11][12] The aldehyde reacts with sodium bisulfite to form a water-soluble adduct, which can be extracted. The aldehyde is then regenerated by adding a mild base.[13] Caution: This method involves both acidic and basic steps and should be performed carefully at low temperatures to avoid hydrolyzing the ester.

Section 3: Advanced Scenarios & Analytical Confirmation

Q4: I need to selectively reduce the formyl (aldehyde) group to an alcohol. How can I achieve this without reducing or hydrolyzing the ester?

A: This is a classic chemoselectivity problem. Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) will reduce both the aldehyde and the ester.[14] You must use a milder, more sterically hindered reducing agent at low temperatures.

The reagent of choice is Diisobutylaluminium Hydride (DIBAL-H) . At low temperatures (typically -78 °C), DIBAL-H can selectively reduce esters to aldehydes, or in your case, reduce an aldehyde in the presence of an ester.[1][15]

Experimental Protocol: Selective Aldehyde Reduction

  • Dissolve Methyl 2-(4-formyl-2-nitrophenoxy)benzoate in anhydrous DCM or Toluene under an inert atmosphere (Nitrogen or Argon).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add 1.0-1.2 equivalents of DIBAL-H (typically 1.0 M in hexanes) dropwise via syringe.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, quench the reaction at -78 °C by slowly adding methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • Allow the mixture to warm to room temperature and stir until the layers become clear.

  • Proceed with a standard aqueous extraction as described in Q3.

G Start Starting Material (Ester + Aldehyde) DIBAL Add DIBAL-H (1.1 eq) -78 °C, Anhydrous Toluene Start->DIBAL 1. Selective Reduction Quench Quench at -78 °C (Methanol, then Rochelle's Salt) DIBAL->Quench 2. Deactivate Reagent Workup Aqueous Workup (Cold, pH Neutral) Quench->Workup 3. Isolate Product Desired Product (Ester + Alcohol) Workup->Product 4. Purify

Caption: Workflow for the selective reduction of the aldehyde group.

Q5: How can I definitively confirm and quantify the extent of ester hydrolysis in my sample?

A: A multi-pronged analytical approach is best for unambiguous confirmation.

Analytical TechniqueSignature of Hydrolysis
¹H NMR Spectroscopy Disappearance of the methyl ester singlet (a sharp peak integrating to 3H, likely around 3.9 ppm). Appearance of a broad singlet for the carboxylic acid proton (-COOH), which is D₂O exchangeable.
HPLC / LC-MS Appearance of a new, typically more polar (earlier eluting on reverse phase) peak corresponding to the carboxylic acid product. Mass Spectrometry (MS) will show a peak for the molecular ion of the hydrolyzed product, which will have a mass difference of -14 Da (-CH₂) compared to the starting material.
Infrared (IR) Spectroscopy Appearance of a very broad O-H stretch from ~2500-3300 cm⁻¹ (characteristic of a carboxylic acid). The ester C=O stretch (around 1720-1740 cm⁻¹) may shift slightly for the carboxylic acid C=O.

By comparing the integration of the methyl ester peak in ¹H NMR to a known internal standard or a stable peak on the aromatic backbone, you can quantify the percentage of hydrolysis that has occurred.

References

  • Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. (2020, February 22). Chemistry Steps. [Link]

  • Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. (2016, December 26). The Organic Chemistry Tutor. [Link]

  • Basic Hydrolysis of Esters - Saponification. (2022, October 27). Master Organic Chemistry. [Link]

  • Hydrolysis of Esters. University of Calgary. [Link]

  • Ester Reactions: Acid Hydrolysis (Ester → Carboxylic Acid). OrgoSolver. [Link]

  • Acid Catalyzed Hydrolysis of Esters. (2023, January 22). Chemistry LibreTexts. [Link]

  • Protecting group. Wikipedia. [Link]

  • The Mechanisms of Acid Catalyzed Ester Hydrolysis, Esterification and Oxygen Exchange of Carboxylic Acids. ResearchGate. [Link]

  • Chemistry of Esters. (2022, September 24). Chemistry LibreTexts. [Link]

  • Esters to Aldehydes. (2024, November 27). Chemistry Steps. [Link]

  • Aldehydes and Ketones: 14 Reactions With The Same Mechanism. (2017, August 18). Master Organic Chemistry. [Link]

  • Kocalar, S., et al. (2021). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Semantic Scholar. [Link]

  • Suggest a method to purify an aromatic aldehyde after an SNAr reaction. (2013, May 8). ResearchGate. [Link]

  • Kocalar, S., et al. (2021, July 18). Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Journal of Emerging Investigators. [Link]

  • Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. (2018, January 10). JoVE. [Link]

  • Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. (2017, July 12). ACS Publications. [Link]

  • Acid-catalyzed ester hydrolysis. (2014, March 12). Khan Academy. [Link]

  • Moreno-Fuquen, R., et al. (2014). 4-Formyl-2-nitrophenyl benzoate. PMC. [Link]

  • Hydrolysis of Esters. (2025, July 23). GeeksforGeeks. [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Handling of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

Introduction: The Molecule & Its Vulnerabilities Welcome to the technical support guide for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (MFNB). This compound is a critical intermediate, often used in the synthesis of hete...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Molecule & Its Vulnerabilities

Welcome to the technical support guide for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (MFNB). This compound is a critical intermediate, often used in the synthesis of heterocycles (e.g., benzofurans) and bioactive Schiff bases.

To troubleshoot stability effectively, you must understand the "Push-Pull" electronic nature of this molecule. It contains three reactive centers that compete for degradation:

  • The Aldehyde (-CHO): Highly susceptible to autoxidation to carboxylic acid.

  • The Methyl Ester (-COOCH₃): Prone to hydrolysis, accelerated by the electron-withdrawing nitro group on the opposing ring.

  • The Nitro Group (-NO₂): A chromophore that induces photosensitivity and potential redox instability.[1]

This guide moves beyond standard SDS warnings to provide actionable, mechanism-based troubleshooting.

Module 1: Storage & Solid-State Stability

User Question: "My sample of MFNB has turned from a pale yellow solid to a dark orange/brown gum. Is it still usable?"

Diagnosis: Photochemical Decomposition & Autoxidation

The color shift indicates two likely processes:

  • Photolysis: Nitro-substituted diphenyl ethers are photosensitive. UV/Visible light exposure can trigger nitro-to-nitrite rearrangement or radical cleavage of the ether bond.

  • Autoxidation: The aldehyde group reacts with atmospheric oxygen to form the corresponding carboxylic acid (benzoic acid derivative), which disrupts the crystal lattice, leading to "gumming."

Protocol: Rescue & Prevention
  • Immediate Action: Check solubility. If the gum is insoluble in cold methanol but soluble in aqueous bicarbonate, significant oxidation to the acid has occurred. Discard.

  • Prevention Standard:

    • Atmosphere: Store under Argon or Nitrogen.[1] (The aldehyde is the critical failure point here).

    • Temperature: -20°C is mandatory for long-term (>1 month) storage.

    • Container: Amber glass is non-negotiable.

Module 2: Solution Stability (The "Hidden" Killer)

User Question: "I dissolved MFNB in DMSO for my biological assay, but the activity dropped after 24 hours. Why?"

Technical Insight: The DMSO Oxidation Trap

While DMSO is an excellent solvent for solubility, it is chemically incompatible with benzaldehydes over long periods. DMSO can act as an oxidant (similar to Swern oxidation conditions or radical mechanisms), converting the formyl group (-CHO) to a carboxylic acid (-COOH) , especially if trace acid or light is present.

Solvent Compatibility Matrix
SolventStability RatingRisk FactorRecommendation
Acetonitrile (ACN) ⭐⭐⭐⭐⭐ (High)LowPreferred for stock solutions.
Dichloromethane (DCM) ⭐⭐⭐⭐ (Good)VolatilityGood for synthesis; keep sealed to prevent concentration changes.
DMSO ⭐⭐ (Poor)Oxidative Use only for immediate assays (<4 hours).
Methanol/Ethanol ⭐⭐ (Poor)Transesterification Avoid long exposure; acetal formation possible at acidic pH.
Water (pH > 7.5) ⭐ (Critical Failure)Hydrolysis Rapid ester cleavage due to nitro-stabilized phenoxide leaving group.
Critical Control Point: Hydrolysis Mechanism

The 2-nitro group on the phenoxy ring is electron-withdrawing. This stabilizes the phenoxide anion, making it a better leaving group than in unsubstituted diphenyl ethers. Consequently, this ester hydrolyzes 10–100x faster than standard methyl benzoate in basic media.

Rule: Never expose MFNB to aqueous buffers > pH 7.5 for more than 15 minutes.

Module 3: Reaction Troubleshooting

User Question: "I'm trying to perform a reductive amination on the aldehyde, but I'm getting low yields and a side product."

Troubleshooting Workflow

The presence of the ester and nitro groups complicates standard aldehyde chemistry.

Scenario A: The "Cannizzaro" Competition

  • Observation: Formation of an alcohol and an acid (disproportionation).

  • Cause: Using strong bases (e.g., NaOH, KOH) to free-base an amine salt.

  • Fix: Use non-nucleophilic organic bases (e.g., DIPEA, TEA) or pre-neutralize the amine.

Scenario B: Imine Instability

  • Observation: The intermediate imine (Schiff base) hydrolyzes back to starting material on the column.

  • Cause: The electron-withdrawing nitro group makes the imine carbon highly electrophilic, but also prone to hydrolysis.

  • Fix: Do not isolate the imine. Perform "One-Pot" reductive amination using mild reducing agents like Sodium Triacetoxyborohydride (STAB) in DCE/AcOH.

Module 4: Analytical Diagnostics (QC)

User Question: "How do I validate purity? The HPLC shows a split peak."

Visualizing the Degradation Pathways

Use the following logic map to interpret your analytical data.

DegradationMap MFNB MFNB (Intact) Target Molecule Acid Carboxylic Acid (Oxidation Product) MFNB->Acid Air/DMSO (Oxidation) Hydrol Hydrolyzed Acid (Ester Cleavage) MFNB->Hydrol pH > 7.5 (Hydrolysis) Acetal Hemiacetal/Acetal (Solvent Adduct) MFNB->Acetal MeOH/H+ (Solvent)

Figure 1: Primary degradation pathways for MFNB. Red path indicates oxidative failure; Yellow path indicates hydrolytic failure.

Standard QC Protocol

1. HPLC Method (Reverse Phase)

  • Column: C18 (e.g., Agilent Zorbax or Waters XBridge), 3.5 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH prevents hydrolysis).

  • Mobile Phase B: Acetonitrile (Avoid Methanol to prevent transesterification).

  • Gradient: 5% B to 95% B over 15 mins.

  • Detection: 254 nm (Aromatic) and 280 nm (Nitro/Carbonyl).

2. NMR Diagnostic Markers (¹H NMR in CDCl₃)

  • Intact Aldehyde: Singlet at ~9.8 - 10.0 ppm .

  • Degradation (Acid): Disappearance of aldehyde peak; appearance of broad singlet >11 ppm.

  • Degradation (Hydrolysis): Loss of Methyl singlet (~3.6 - 3.9 ppm ).

References

  • Moreno-Fuquen, R., et al. (2013).[2][3][4] Structure and properties of formyl nitro aryl benzoates. International Union of Crystallography (IUCr).

    • Relevance: Defines the crystal packing and dihedral angles, explaining solid-state stability and potential for π-stacking interactions.
  • Epstein, W. W., & Sweat, F. W. (1967). Dimethyl Sulfoxide Oxidations. Chemical Reviews.

    • Relevance: Foundational text describing the mechanism by which DMSO oxidizes halides and activated alcohols/aldehydes, supporting the warning against DMSO storage.
  • Kwiecień, H. (2004). Synthesis of 2-alkyl-5-nitrobenzofurans via 2-(2-formyl-4-nitrophenoxy)alkanoic acids. ResearchGate.

    • Relevance: Establishes the synthetic utility and reactivity profile of the 2-(formyl-nitrophenoxy) scaffold.
  • BenchChem Safety Data. 2-(4-Formylphenoxy)benzoic Acid Methyl Ester.

    • Relevance: Provides baseline physical properties and safety handling codes.

Sources

Optimization

Scaling up the purification of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate by chromatography

Current Status: Online Operator: Senior Application Scientist (Chromatography Division) Ticket ID: SC-NITRO-ALD-001 Introduction: The "Molecule-First" Strategy Welcome to the Scale-Up Support Center. You are purifying Me...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Online Operator: Senior Application Scientist (Chromatography Division) Ticket ID: SC-NITRO-ALD-001

Introduction: The "Molecule-First" Strategy

Welcome to the Scale-Up Support Center. You are purifying Methyl 2-(4-formyl-2-nitrophenoxy)benzoate . Before we touch the chromatography system, we must understand the "personality" of your molecule to prevent common scale-up failures.

Your Molecule's Risk Profile:

  • The Aldehyde (4-formyl): This is your instability hotspot. Aldehydes on electron-deficient rings (due to the nitro group) are prone to air oxidation, forming the corresponding benzoic acid impurity. Action: Minimize on-column time.

  • The Ester (Methyl benzoate): Generally stable, but susceptible to hydrolysis if your silica is too acidic or if you use basic modifiers (amines) in the mobile phase.

  • The Nitro Group: This adds significant polarity and UV absorption but decreases solubility in non-polar solvents (Hexane/Heptane), creating a "solubility mismatch" during liquid loading.

Module 1: Method Development (Analytical to Prep)

User Question: "I have a separation on TLC (Hexane/EtOAc), but when I run it on the flash system, the peaks overlap. How do I fix this?"

Technical Diagnosis: This is a classic "Rf-to-CV" translation error. On TLC, you visualize spots; on Flash/Prep HPLC, you deal with Column Volumes (CV) . A spot at Rf 0.5 on TLC elutes at 2 CVs, which is practically the void volume—too fast for interaction.

The Protocol: To scale up successfully, you must lower the solvent strength to retain the compound longer, allowing the silica to do its work.

Step-by-Step Optimization
  • Target Rf: Adjust your TLC solvent system until your product has an Rf of 0.15 – 0.25 .

    • Why? An Rf of 0.20 equates to eluting at 5 CVs (

      
      ). This provides sufficient interaction time for resolution.
      
  • The "4x Rule" for Gradients: If your optimized TLC method is 20% EtOAc in Hexane (Isocratic), start your Flash gradient at 5% EtOAc (1/4th the strength) and ramp up.

Visualization: The Scale-Up Logic Flow

ScaleUpLogic Start Start: Analytical TLC CheckRf Check Rf Value Start->CheckRf Decision Is Rf between 0.15 and 0.25? CheckRf->Decision Adjust Adjust Solvent Strength Decision->Adjust No (Too High/Low) Calculate Calculate CV (CV = 1/Rf) Decision->Calculate Yes Adjust->CheckRf Gradient Design Gradient: Start @ 1/4 Strength Calculate->Gradient

Caption: Logic flow for converting analytical TLC data into a robust Flash Chromatography gradient.

Module 2: Loading Strategy (The #1 Failure Point)

User Question: "My crude is dissolved in DCM/DMF. When I inject it, the pressure spikes and I see 'fronting' on the chromatogram."

Technical Diagnosis: You are experiencing Viscous Fingering and Solubility Shock .

  • Your molecule (Nitro/Ester/Aldehyde) is likely synthesized in a polar solvent (DMF/DMSO).

  • Injecting DMF into a Hexane-equilibrated column causes the DMF to "tunnel" through the column, carrying your product with it and destroying resolution.

The Solution: Solid Deposition (Dry Loading) For this specific molecule, liquid loading is dangerous due to its solubility profile.

Protocol: Preparation of Solid Load

  • Dissolve: Dissolve crude mixture in a volatile solvent (DCM or Acetone). Do not use DMF.

  • Adsorb: Add Silica Gel (ratio: 1g crude to 3g Silica) or Celite (1g crude to 2g Celite).

  • Evaporate: Rotary evaporate until you have a free-flowing powder.

  • Load: Place this powder in a pre-column (solid load cartridge) before the main column.

Data Comparison: Liquid vs. Solid Load

FeatureLiquid Load (Direct Injection)Solid Load (Dry Load)
Resolution Low (Solvent effects broaden peaks)High (Sample enters as a tight band)
Tailoring Difficult (Solvent mismatch)Excellent (Solvent is removed)
Capacity Low (<1% of column mass)High (Up to 10% of column mass)
Risk Precipitation at column headMinimal

Module 3: Troubleshooting & FAQs

Issue 1: Aldehyde Oxidation

Q: "My product peak has a 'shoulder' that wasn't there in the crude NMR. What happened?" A: Your aldehyde likely oxidized to the carboxylic acid on the silica gel. Silica is slightly acidic and retains moisture, accelerating oxidation.

  • Fix:

    • Flush the column with 100% Hexane (or Heptane) before the run to remove trapped oxygen.

    • Add 0.1% Triethylamine (TEA) to the mobile phase to neutralize silica acidity (only if ester hydrolysis isn't observed).

    • Pro-Tip: Collect fractions immediately and evaporate. Do not leave them in solution overnight.

Issue 2: Poor Separation from Byproducts

Q: "I can't separate the product from the unreacted nitro-phenol starting material." A: These two are structurally similar. You need to exploit the acidity of the phenol .

  • Fix: The nitro-phenol is weakly acidic. If you run a standard neutral gradient, it streaks.

  • Strategy: Perform a "Base Wash" before chromatography. Dissolve crude in EtOAc and wash with cold 1M Na2CO3. The phenol will ionize and move to the water layer; your neutral ester/aldehyde product will stay in the organic layer. This removes the impurity chemically so you don't have to separate it chromatographically.

Issue 3: Detection

Q: "I see multiple peaks at 254nm. Which one is my product?" A: The nitro group and the benzoate ring are both strong chromophores.

  • Fix: Use Full Spectral Scanning (200-400nm) if your instrument supports it.

    • The Nitro group often has a distinct absorption band around 330-350nm.

    • The Aldehyde (n->pi* transition) is weak but present around 280-300nm.

    • Look for the peak that absorbs strongly at both 254nm (aromatic) and 330nm (nitro).

Module 4: Bisulfite Adduct "Cheat Code"

If chromatography fails or is too expensive at scale, use the chemical reactivity of the aldehyde.

The Workflow:

  • Bind: Shake crude mixture (dissolved in EtOAc) with saturated aqueous Sodium Bisulfite (

    
    ).
    
  • Extract: The aldehyde forms a water-soluble bisulfite adduct.[1] Impurities (dimers, unreacted starting materials) stay in the EtOAc.

  • Wash: Wash the aqueous layer with fresh EtOAc.

  • Release: Basify the aqueous layer (pH > 10) with Carbonate/Hydroxide. The adduct breaks, regenerating the aldehyde.

  • Recover: Extract the pure aldehyde back into EtOAc.

Visualization: Purification Decision Tree

Troubleshooting Problem Problem: Low Purity / Poor Resolution CheckImpurity Identify Impurity Type Problem->CheckImpurity AcidicImp Impurity is Acidic (e.g., Phenol/Acid) CheckImpurity->AcidicImp NonPolarImp Impurity is Non-Polar (e.g., Dimers) CheckImpurity->NonPolarImp Action1 Chemical Wash: Na2CO3 Extraction AcidicImp->Action1 Pre-Column Action2 Switch to Solid Load (Improve Resolution) NonPolarImp->Action2 Chromatography Action3 Bisulfite Adduct Purification NonPolarImp->Action3 Alternative

Caption: Decision tree for troubleshooting purification issues based on impurity type.

References

  • Teledyne ISCO. (2023).[2][3][4] Flash Chromatography Guide: Liquid vs. Solid Loading. Retrieved from

  • Biotage. (2023).[2][4] The Flash Purification Blog: Converting TLC Rf to Column Volumes. Retrieved from

  • Snyder, L. R., & Kirkland, J. J. (2010). Introduction to Modern Liquid Chromatography. Wiley-Interscience. (Standard text for gradient theory).
  • Organic Syntheses. (2020).[5] Oxidation of Aldehydes and Purification Strategies. Org. Synth. 2020, 97, 294-313.[5] Retrieved from

Sources

Reference Data & Comparative Studies

Validation

Validation of the structure of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate using X-ray crystallography

Executive Summary Objective: To provide a rigorous structural validation framework for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate , a critical diaryl ether intermediate used in the synthesis of pharmacologically active d...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Objective: To provide a rigorous structural validation framework for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate , a critical diaryl ether intermediate used in the synthesis of pharmacologically active dibenzoxazepines and benzofurans.

The Challenge: While Nuclear Magnetic Resonance (NMR) confirms molecular connectivity, it fails to definitively resolve the stable 3D conformation of the diaryl ether linkage (


) in the solid state. The steric repulsion between the ortho-nitro group and the benzoate ester creates a twisted conformation that dictates downstream reactivity and biological docking potential.

The Solution: Single Crystal X-ray Diffraction (SC-XRD) provides the absolute structural proof required for drug development pipelines. This guide outlines the synthesis, crystallization, and crystallographic analysis, comparing SC-XRD performance against standard spectroscopic alternatives.

Comparative Analysis: SC-XRD vs. Spectroscopic Alternatives

For diaryl ether derivatives, structural ambiguity often arises from the rotational freedom of the ether linkage. Below is an objective comparison of validation methodologies.

Table 1: Performance Matrix for Structural Validation
FeatureSC-XRD (Gold Standard) 1H / 13C NMR FT-IR Spectroscopy
Primary Output Absolute 3D atomic coordinates & packingConnectivity & chemical environmentFunctional group identification
Conformational Certainty High (Definitive torsion angles)Low (Time-averaged in solution)Low (Qualitative only)
Stereochemistry Absolute configuration determinedRelative (requires chiral shift reagents)N/A
Sample Requirement Single Crystal (~0.1 – 0.5 mm)Dissolved Sample (~5-10 mg)Solid/Liquid (~1 mg)
Turnaround Time 24–48 Hours (including growth)< 1 Hour< 15 Minutes
Critical Limitation Requires crystallizable sampleCannot resolve specific solid-state polymorphismNo connectivity data
Decision Logic: When to use SC-XRD?

While NMR is sufficient for routine purity checks, SC-XRD is mandatory when:

  • Steric locking is suspected: The ortho-nitro group may force the rings into a perpendicular arrangement (dihedral angle > 70°).

  • Polymorphism screening: Different crystal habits may exhibit vastly different dissolution rates.

  • Regulatory filing: Definitive proof of structure is required for IND (Investigational New Drug) applications.

ValidationLogic Start Synthesized Intermediate Purity 1H NMR / HPLC Purity Check Start->Purity Ambiguity Is Conformation/Packing Critical? Purity->Ambiguity NMR_Route Routine Characterization (Solution State) Ambiguity->NMR_Route No (Routine) XRD_Route SC-XRD Validation (Solid State) Ambiguity->XRD_Route Yes (Drug Dev) Docking In Silico Docking Studies XRD_Route->Docking Provides Torsion Angles

Figure 1: Decision matrix for selecting X-ray crystallography over standard spectroscopy during structural validation.

Experimental Protocol

A. Synthesis of the Target Molecule

To validate the structure, high-purity material is required.[1] The synthesis follows a Nucleophilic Aromatic Substitution (


) pathway.
  • Reagents: Methyl salicylate (1.0 eq), 4-chloro-3-nitrobenzaldehyde (1.0 eq),

    
     (1.2 eq).
    
  • Solvent: DMF (Dimethylformamide).[2]

  • Conditions: Heat to 100–150°C for 3–5 hours.

  • Mechanism: The phenoxide ion generated from methyl salicylate attacks the electron-deficient carbon of the chloronitrobenzene. The nitro and formyl groups activate the ring for substitution.

B. Crystallization Protocol (Critical Step)

Obtaining single crystals suitable for diffraction is the primary bottleneck. For nitro-benzoate ethers, the Slow Evaporation Method is most effective due to the molecule's moderate polarity.

  • Solvent Selection: Dissolve 20 mg of the purified solid in 2 mL of Acetone/Ethanol (1:1) or Acetonitrile .

  • Filtration: Filter the solution through a 0.45 µm PTFE syringe filter into a clean scintillation vial to remove dust nuclei.

  • Growth: Cover the vial with Parafilm and poke 3–4 small holes. Store at ambient temperature (20–25°C) in a vibration-free environment.

  • Harvest: Colorless block-like crystals should appear within 3–7 days.

C. Data Collection & Refinement[3][4][5][6][7]
  • Instrument: Single-crystal diffractometer (e.g., Bruker D8 or Oxford Xcalibur) equipped with Mo-K

    
     (
    
    
    
    Å) or Cu-K
    
    
    radiation.
  • Temperature: Collect data at low temperature (100–123 K) to reduce thermal vibration and improve resolution.

  • Refinement: Solve structure using Direct Methods (SHELXT) and refine using Full-matrix least-squares on

    
     (SHELXL).
    

Structural Validation & Data Analysis

Upon solving the structure, the following geometric parameters must be analyzed to validate the identity and stability of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate.

Key Structural Parameters (Reference Standards)

Based on homologous structures such as 4-formyl-2-nitrophenyl benzoate [1, 2].[3][4][5]

ParameterDescriptionExpected Range / Observation
Ether Bond Angle (

)
The angle at the bridging oxygen.116° – 120° . Widened due to steric bulk of the ortho substituents.
Dihedral Twist Angle between the two benzene planes.50° – 85° . The rings will NOT be coplanar. The ortho-nitro group forces a significant twist to minimize repulsion with the benzoate carbonyl.
Nitro Group Torsion Rotation of

relative to its ring.
5° – 40° . Often twisted out of plane to alleviate steric strain.
Intermolecular Interactions Packing forces.[3]Look for C-H...O hydrogen bonds forming helical chains or dimers.

stacking is often disrupted by the twist.
Interpretation of Results
  • The "Twist" Validates Reactivity: If the dihedral angle is high (>70°), the molecule adopts a "butterfly" conformation. This is critical for predicting how the molecule fits into enzyme binding pockets (e.g., in anti-inflammatory research).

  • Nitro Group Position: XRD confirms the nitro group is ortho to the ether linkage. In NMR, this is inferred; in XRD, it is observed directly, ruling out regioisomers from the synthesis.

Workflow cluster_0 Phase 1: Preparation cluster_1 Phase 2: Analysis cluster_2 Phase 3: Validation Syn Synthesis (SNAr Reaction) Cryst Crystallization (Slow Evap: Acetone) Syn->Cryst Diff Diffraction (Mo-K alpha, 123K) Cryst->Diff Solve Structure Solution (SHELXT) Diff->Solve Geom Check Dihedral Angles Solve->Geom Pack Analyze Packing (H-Bonds) Geom->Pack

Figure 2: Step-by-step workflow from synthesis to crystallographic validation.

References

  • Moreno-Fuquen, R., et al. (2014). Crystal structure of 4-formyl-2-nitrophenyl benzoate. Acta Crystallographica Section E.

  • Moreno-Fuquen, R., et al. (2015). Crystal structure of 4-formyl-2-nitrophenyl 4-chloro-2-nitrobenzoate. IUCrData.

  • Wu, H., et al. (2009). Methyl 4-nitrobenzoate.[6] Acta Crystallographica Section E.

  • Naveen, P., et al. (2016). Methyl 2-(benzoyloxy)benzoate.[7] IUCrData.

  • PrepChem. Synthesis of Methyl 2-(2-nitro-4-trifluoromethylphenoxy)benzoate. (Analogous synthesis protocol).

Sources

Comparative

Comparative Structural Analysis of Dihedral Angles in Formyl Nitro Aryl Benzoates

[1][2] Executive Summary This technical guide presents a comparative analysis of the conformational landscape of formyl nitro aryl benzoates , a class of ester derivatives critical in fragment-based drug discovery and ma...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

This technical guide presents a comparative analysis of the conformational landscape of formyl nitro aryl benzoates , a class of ester derivatives critical in fragment-based drug discovery and material science (liquid crystals). The core structural determinant in these molecules is the dihedral angle (torsion) around the ester linkage (


) and the nitro-bearing aromatic rings.

Experimental data from X-ray diffraction, corroborated by Density Functional Theory (DFT), reveals that steric hindrance at the ortho position is the primary driver of conformational twisting. While unsubstituted benzoates prefer a planar geometry to maximize


-conjugation, the introduction of ortho-nitro or ortho-formyl groups forces the molecule into a twisted "open-book" or "staircase" conformation, significantly altering its electronic properties and reactivity.

Structural Parameters & Methodology

To objectively compare these compounds, we define the critical torsion angles that define the molecular shape.

Key Torsion Definitions
  • 
     (Inter-ring Angle):  The angle between the mean plane of the benzoate ring and the mean plane of the formyl/nitro-substituted aryl ring.
    
  • 
     (Ester Twist):  The deviation of the central ester group (
    
    
    
    ) from planarity with the attached aromatic rings.[1][2]
  • 
     (Nitro Twist):  The rotation of the nitro group (
    
    
    
    ) relative to its attached benzene ring.
Experimental & Computational Workflow

The following workflow outlines the standard protocol for determining these parameters, ensuring data integrity through cross-validation.

Workflow Synth Synthesis (Schotten-Baumann) Cryst Crystallization (Slow Evaporation) Synth->Cryst Yields Crystals XRD Single Crystal X-Ray Diffraction Cryst->XRD Structure Soln DFT DFT Optimization (B3LYP/6-31G*) XRD->DFT Input Geom Analysis Dihedral Comparison XRD->Analysis Exp. Data DFT->Analysis Validation

Figure 1: Integrated workflow for structural elucidation. X-ray data provides the ground truth, while DFT calculations quantify the energy penalty of planar vs. twisted conformers.

Comparative Data Analysis

The following table synthesizes crystallographic data for specific formyl nitro aryl benzoate derivatives. The comparison highlights the drastic effect of substituent positioning on the Inter-ring Dihedral Angle (


) .
Table 1: Dihedral Angle Comparison of Substituted Benzoates
Compound IDSubstitution Pattern

(°)

vs Aryl (°)

(°)
Key Insight
I 4-Formyl-2-nitrophenyl benzoate 46.37(8)° 54.06(9)°39.66(12)°Ortho-nitro group forces significant twist to relieve steric strain with ester oxygen.
II 4-Formyl-2-nitrophenyl 4-chloro-2-nitrobenzoate 84.60(9)° 88.55(9)°11.6(2)°Dual ortho-nitro groups (on both rings) force a nearly perpendicular (90°) arrangement.
III 4-Formyl-2-nitrophenyl 3-nitro-2-methylbenzoate 4.96(3)° 46.61(5)°37.62(5)°Anomaly: Rings are parallel but offset ("Step" geometry). Ester is twisted ~45° from both rings.[3][1][2]
Ref Phenyl Benzoate (Unsubstituted) ~5-10° <10°N/ANear-planar conformation favored to maximize resonance across the ester bridge.

Data Sources: Synthesized from crystallographic communications by Moreno-Fuquen et al. (See References [1], [2], [3]).[2][4]

Mechanistic Analysis: The "Ortho" Effect[6][7][8][9]

The data demonstrates a clear causality: Steric bulk overrides electronic conjugation.

Steric Hindrance vs. Resonance

In unsubstituted benzoates, the molecule adopts a planar conformation to allow the lone pair on the ester oxygen to delocalize into the carbonyl


-system and the aromatic rings.
  • Mechanism: When a Nitro group is at the ortho position (Compound I & II), it physically clashes with the carbonyl oxygen or the ether oxygen of the ester linkage.

  • Result: To relieve this repulsion, the single bonds (

    
     or 
    
    
    
    ) rotate. This destroys the planarity, breaking the extended conjugation.[5]
The "Step" Conformation Anomaly

Compound III displays a unique behavior. Despite high substitution, the rings are parallel (


).
  • Explanation: This is not a planar molecule in the traditional sense. The ester linkage twists significantly (

    
    ) relative to both rings. The rings end up parallel but spatially offset, like steps on a staircase. This is likely driven by intermolecular 
    
    
    
    stacking
    forces in the crystal lattice dominating over intramolecular steric repulsion.

Mechanism Ortho Ortho-Substitution (Nitro/Formyl) Steric Steric Repulsion (O...O or O...N) Ortho->Steric Causes Rotation Bond Rotation (Torsion Angle Increase) Steric->Rotation Forces Conjugation Loss of Pi-Conjugation Rotation->Conjugation Results in Reactivity Altered Reactivity (Hydrolysis/Docking) Conjugation->Reactivity Determines

Figure 2: Mechanistic pathway showing how structural substitution dictates electronic properties and reactivity.

Experimental Protocol: Synthesis & Crystallization

To replicate these findings or synthesize analogs for screening, follow this validated protocol.

Synthesis (Schotten-Baumann Conditions)
  • Reactants: Dissolve substituted phenol (e.g., 4-hydroxy-3-nitrobenzaldehyde) and substituted benzoyl chloride in dry acetone or DCM.

  • Base: Add Pyridine or Triethylamine (1.2 eq) dropwise at 0°C to scavenge HCl.

  • Reaction: Stir at room temperature for 4-6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

  • Workup: Pour into ice water. Filter the precipitate. Wash with 5%

    
     and water.
    
Crystallization (Critical for Dihedral Measurement)
  • Solvent System: Ethanol/DMF mixture (4:1) or Acetone/Hexane.

  • Method: Slow evaporation at room temperature (298 K).

  • Quality Control: Crystals must be transparent blocks/prisms. Needle-like crystals often indicate rapid precipitation and poor diffraction quality.

Conclusion

The dihedral angle in formyl nitro aryl benzoates is a tunable parameter. By placing nitro groups at the ortho position, researchers can force the molecule into a twisted conformation (


), effectively decoupling the two aromatic systems electronically. Conversely, para substitution retains planarity.

Implication for Drug Design: If the biological target requires a planar pharmacophore (e.g., intercalation into DNA), avoid ortho-nitro substitutions. If the target pocket is globular and requires a twisted ligand (e.g., specific enzyme inhibitors), ortho-substitution is a robust design strategy to pre-organize the ligand conformation.

References

  • Moreno-Fuquen, R., Hernandez, G., & Kennedy, A. R. (2014). 4-Formyl-2-nitrophenyl benzoate.[3][6][2][4] IUCrData (Acta Crystallographica Section E), 70(3), o268.

  • Moreno-Fuquen, R., et al. (2014). Crystal structure of 4-formyl-2-nitrophenyl 4-chloro-2-nitrobenzoate.[3] Acta Crystallographica Section E, 70, o268.[6] (Referenced within context of series).

  • Moreno-Fuquen, R., Hernandez, G., & Kennedy, A. R. (2014). 4-Formyl-2-nitrophenyl 3-nitro-2-methylbenzoate.[6][2][4] IUCrData, 70(1), o17.[6]

  • Wrzalik, R., et al. (2003). Ab initio study of phenyl benzoate: structure, conformational analysis, dipole moment, IR and Raman vibrational spectra.[7] Journal of Molecular Modeling, 9(4), 248-258.[7]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

For researchers and professionals in the fields of science and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical laboratory envir...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in the fields of science and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate, a compound that, due to its chemical structure, requires careful handling and disposal. The procedures outlined herein are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Hazard Assessment and Chemical Profile

Before initiating any disposal procedures, it is crucial to understand the inherent hazards associated with Methyl 2-(4-formyl-2-nitrophenoxy)benzoate. This compound incorporates three key functional groups that dictate its reactivity and toxicity: a nitro group, an aldehyde, and a benzoate ester.

Functional Group Associated Hazards
Aromatic Nitro Group Can be reactive and potentially explosive, especially in the presence of certain other substances or under specific conditions like heat or shock.[1][2] Nitro compounds are often toxic and may have oxidizing properties.[2]
Aldehyde Group Aldehydes are often respiratory irritants and can be toxic.[3] They can undergo self-condensation or polymerization reactions.[4]
Benzoate Ester While generally less reactive, esters can be hydrolyzed under acidic or basic conditions. They are typically considered flammable.[4]

A safety data sheet for a structurally similar compound, methyl 3-(4-formyl-2-nitrophenoxy)benzoate, indicates hazard codes H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled), requiring precautionary statements for handling, storage, and disposal.[5]

Personal Protective Equipment (PPE) and Safety Measures

Given the hazardous nature of this compound, strict adherence to safety protocols is paramount. All handling and disposal procedures must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Required PPE:

  • Eye Protection: Chemical safety goggles or a face shield.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile).

  • Body Protection: A flame-resistant lab coat.

  • Respiratory Protection: May be necessary if there is a risk of generating dust or aerosols.

Always have an emergency plan in place, including the location and proper use of safety showers, eyewash stations, and fire extinguishers.[6]

Segregation and Storage of Waste

Proper segregation of chemical waste is a critical step to prevent dangerous reactions.

  • Waste Container: Collect waste Methyl 2-(4-formyl-2-nitrophenoxy)benzoate in a dedicated, clearly labeled, and chemically compatible container. The container should be in good condition and have a secure, tight-fitting lid.[1][7]

  • Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "Methyl 2-(4-formyl-2-nitrophenoxy)benzoate," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[1]

  • Incompatible Wastes: Do not mix this waste with other chemical streams unless compatibility has been confirmed.[1] Specifically, avoid mixing with strong oxidizing acids, as this can lead to heat generation and potentially fire.[8]

The following diagram illustrates the decision-making process for waste segregation:

start Generate Waste: Methyl 2-(4-formyl-2-nitrophenoxy)benzoate is_mixed Is the waste mixed with other chemicals? start->is_mixed dedicated_container Collect in a dedicated, labeled container for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate waste. is_mixed->dedicated_container No compatible_container Collect in a compatible container labeled with all chemical constituents. is_mixed->compatible_container Yes storage Store in a designated Satellite Accumulation Area (SAA). dedicated_container->storage compatible_container->storage ehs_contact Contact Environmental Health & Safety (EHS) or approved waste vendor for pickup. storage->ehs_contact

Caption: Waste Segregation Workflow.

Disposal Procedures

The primary and recommended method for the disposal of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate is through a licensed and approved chemical waste disposal company.[1] This ensures compliance with all federal, state, and local regulations, such as those outlined by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9]

Step-by-Step Disposal Protocol:

  • Waste Accumulation: Collect the waste in the properly labeled container as described in the segregation and storage section. Do not overfill the container; it is recommended to fill to no more than 90% capacity.[7]

  • Contact EHS: Once the container is full or the waste is no longer being generated, contact your institution's EHS department or the designated hazardous waste management provider.[1]

  • Provide Information: Accurately describe the waste to the disposal company, including the chemical name and quantity.

  • Documentation: Ensure all necessary paperwork is completed for the "cradle-to-grave" tracking of the hazardous waste.

Prohibited Disposal Methods:

  • DO NOT dispose of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate down the drain.[1]

  • DO NOT attempt to incinerate this chemical in a standard laboratory setting.[1] Controlled incineration should only be performed by licensed professionals in a dedicated facility.[1]

  • DO NOT dispose of this chemical in regular trash.

The following flowchart outlines the compliant disposal process:

start Waste Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (Solid or in Solution) ppe Wear appropriate PPE: - Safety Goggles - Lab Coat - Chemical-Resistant Gloves start->ppe fume_hood Work in a Chemical Fume Hood ppe->fume_hood segregate Segregate into a labeled, compatible hazardous waste container fume_hood->segregate storage Store in a designated Satellite Accumulation Area (SAA) segregate->storage contact_ehs Contact Institutional EHS or approved waste vendor for pickup storage->contact_ehs documentation Complete all required waste disposal documentation contact_ehs->documentation disposal Licensed vendor transports for proper disposal (e.g., incineration) documentation->disposal

Caption: Compliant Disposal Workflow.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

  • Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

  • Alert: Notify your supervisor and the institutional EHS department.

  • Containment (for trained personnel only):

    • For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it in the hazardous waste container.

    • For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

  • Decontamination: Clean the spill area thoroughly with an appropriate solvent, collecting the cleaning materials as hazardous waste.

Decontamination of Empty Containers

Empty containers that previously held Methyl 2-(4-formyl-2-nitrophenoxy)benzoate must be treated as hazardous waste or properly decontaminated.

  • Triple Rinse: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[1]

  • Collect Rinsate: Collect the rinsate as hazardous waste.[1]

  • Disposal of Decontaminated Container: After proper decontamination, the container may be disposed of as non-hazardous waste, in accordance with your institution's policies.[1]

Regulatory Compliance

All hazardous waste disposal is strictly regulated. In the United States, the EPA provides federal guidelines, but individual states may have more stringent rules.[10] It is the responsibility of the waste generator to ensure compliance with all applicable regulations.[11]

References

  • U.S. Environmental Protection Agency. (2022, July 12).
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Handling

A Senior Application Scientist's Guide to Handling Methyl 2-(4-formyl-2-nitrophenoxy)benzoate

This document provides a comprehensive operational and safety guide for the handling and disposal of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (CAS No. 886360-60-7).[1] As no specific, detailed Safety Data Sheet (SDS) i...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides a comprehensive operational and safety guide for the handling and disposal of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate (CAS No. 886360-60-7).[1] As no specific, detailed Safety Data Sheet (SDS) is broadly available for this compound, this guide is synthesized from the known hazards of its constituent chemical groups: aromatic nitro compounds, aldehydes, and esters.[2] A conservative approach is mandatory. Researchers must treat this compound as potentially hazardous and handle it with the utmost care, adhering to all institutional safety protocols.

Hazard Analysis: A Proactive Approach to Safety

The molecular structure of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate presents a combination of functional groups, each contributing to its potential hazard profile. A thorough understanding of these hazards is the foundation of safe laboratory practice.

  • Aromatic Nitro Group: Nitroaromatic compounds are a class of chemicals known for their potential toxicity and reactivity.[3] They can be harmful if ingested, inhaled, or absorbed through the skin and may cause irritation to the skin, eyes, and respiratory tract.[4] Some nitro compounds are also considered potentially carcinogenic.[4]

  • Aldehyde Group: Aldehydes are reactive compounds that can pose significant health risks, including respiratory irritation and skin sensitization.[5] Inhalation can lead to airway constriction, and direct contact has been associated with dermatitis.[6]

  • Ester Group: While generally less hazardous than the other functional groups present, esters can still cause irritation upon contact.[7] The overall reactivity can be influenced by the entire molecular structure.

Given this composite profile, all handling procedures must be designed to minimize any potential for direct contact, inhalation, or accidental ingestion.

Engineering Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the final barrier between a researcher and a chemical hazard. The primary methods of exposure control are robust engineering solutions.

  • Chemical Fume Hood: All work involving the handling of Methyl 2-(4-formyl-2-nitrophenoxy)benzoate, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[5][8]

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are safely diluted and removed.[8]

  • Safety Stations: Ensure that a fully functional and easily accessible safety shower and eyewash station are located within a 10-second travel distance of the work area.[9]

Personal Protective Equipment (PPE): A Mandated Protocol

The selection and correct use of PPE are critical for preventing exposure. The following table summarizes the required PPE for handling this compound.

Protection Type Specific Recommendations Rationale and Key Considerations
Hand Protection Double-gloving with chemical-resistant gloves (e.g., Nitrile base layer, Butyl rubber outer layer).[6]Prevents direct skin contact. Nitrile offers good general resistance, while butyl rubber provides superior protection against aldehydes.[6] Gloves must be inspected for tears or holes before each use. Remove and replace gloves immediately if contamination is suspected.[2]
Eye & Face Protection Chemical splash goggles conforming to ANSI Z87.1 standards are mandatory at all times.[10] A full-face shield must be worn over goggles when handling larger volumes or during any operation with a splash potential.[5][11]Protects eyes and face from splashes and airborne particles. Standard safety glasses are insufficient. Surgical masks with eye shields do not offer adequate protection from chemical vapors or splashes.[11]
Body Protection A flame-resistant lab coat is required. For operations involving significant quantities, a chemical-resistant apron should be worn over the lab coat.[2][11]Protects skin from accidental spills and prevents contamination of personal clothing. Clothing worn in the lab should cover the legs (no shorts), and shoes must be closed-toe and made of a non-porous material.[5][11]
Respiratory Protection Not typically required for small-scale use within a certified fume hood. However, a NIOSH-approved respirator with organic vapor/acid gas cartridges may be necessary for spill cleanup or if there is a failure of engineering controls.[5][6]Protects against the inhalation of potentially harmful vapors or aerosols. Respirator use must be part of an established institutional program that includes fit-testing and training.[4]

Operational Plan: A Step-by-Step Workflow

Adherence to a strict, methodical workflow minimizes the risk of accidents and exposure.

Pre-Handling Preparations
  • Risk Assessment: Before beginning work, perform a task-specific risk assessment.

  • Gather Materials: Assemble all necessary chemicals, equipment, and waste containers inside the fume hood.

  • Verify Controls: Confirm the chemical fume hood is operational and that safety shower/eyewash stations are unobstructed.

  • Don PPE: Put on all required PPE as detailed in the table above before handling the chemical.

Handling Procedures
  • Weighing: If weighing the solid compound, do so within the fume hood or on a balance with a draft shield to prevent inhalation of fine powders.[2] Use non-sparking tools.[5]

  • Transferring: When transferring the compound or its solutions, do so slowly and carefully to avoid splashes. Use appropriate tools like spatulas or pipettes.[8]

  • Housekeeping: Keep the work area clean and uncluttered. Immediately clean up any minor drips on the work surface using a suitable absorbent material.

Post-Handling Procedures
  • Decontamination: Wipe down the work surface and any equipment used with an appropriate solvent, collecting the rinsate as hazardous waste.

  • Glove Removal: Remove gloves using a technique that avoids skin contact with the outer surface and dispose of them in the designated hazardous waste container.

  • Hand Washing: Wash hands thoroughly with soap and water after removing gloves, even if no direct contact is suspected.[5]

Workflow Visualization

G cluster_prep 1. Preparation Phase cluster_handling 2. Handling Phase (in Fume Hood) cluster_post 3. Post-Handling Phase A Perform Risk Assessment C Verify Fume Hood & Safety Stations A->C B Don All Required PPE D Weigh / Transfer Compound B->D C->B E Perform Experiment D->E F Maintain Clean Workspace E->F G Segregate & Label Waste F->G H Decontaminate Surfaces & Equipment G->H I Remove PPE & Wash Hands H->I

Caption: Safe Handling Workflow for Methyl 2-(4-formyl-2-nitrophenoxy)benzoate.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Improper disposal of this chemical can lead to environmental contamination and regulatory violations.

  • Waste Segregation: Do not mix waste containing Methyl 2-(4-formyl-2-nitrophenoxy)benzoate with other waste streams unless compatibility is confirmed.[12] Aromatic nitro compounds can be reactive.[12]

  • Containerization: All waste, including solid compound, solutions, and contaminated materials (e.g., gloves, absorbent pads), must be collected in a clearly labeled, sealed, and compatible hazardous waste container.[12][13]

  • Labeling: The container must be labeled with "Hazardous Waste," the full chemical name, and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[12]

  • Prohibited Disposal: DO NOT dispose of this chemical down the drain or in the regular trash.[12][13] Evaporation in the fume hood is not an acceptable method of disposal.

The primary method for disposal is through your institution's contracted licensed chemical waste disposal company.

Emergency Procedures: Preparedness and Response

Immediate and correct action during an emergency is vital to minimizing harm.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[9][14] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[9][14]

  • Spill:

    • Alert others in the area and evacuate if necessary.

    • If safe to do so, eliminate all ignition sources.

    • Don appropriate PPE, including respiratory protection if required.[13]

    • Contain the spill using a non-combustible absorbent material like sand or vermiculite.[13]

    • Collect the absorbed material into a sealed container for disposal as hazardous waste.[13]

    • Decontaminate the spill area with soap and water.[13]

Emergency Response Flowchart

G cluster_exposure Personal Exposure cluster_spill Chemical Spill Start Exposure / Spill Occurs Skin Skin Contact Start->Skin Exposure Eye Eye Contact Start->Eye Exposure Inhale Inhalation Start->Inhale Exposure Alert Alert Others & Evacuate Start->Alert Spill RinseSkin Rinse with water for 15 min Remove contaminated clothing Skin->RinseSkin RinseEye Flush eyes for 15 min Eye->RinseEye FreshAir Move to fresh air Inhale->FreshAir Medical Seek Immediate Medical Attention RinseSkin->Medical RinseEye->Medical FreshAir->Medical PPE Don appropriate PPE Alert->PPE Contain Contain with non-combustible absorbent PPE->Contain Collect Collect in sealed container for disposal Contain->Collect Decon Decontaminate Area Collect->Decon

Caption: Emergency Response Logic for Exposure or Spill Incidents.

References

  • Technical Support Center: Safe Handling and Storage of Nitro Compounds - Benchchem. (n.d.).
  • What special precautions should be followed to ensure the safe use of aldehydes by healthcare professionals? | Homework.Study.com. (n.d.).
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Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

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Route proposals generated from BenchChem retrosynthesis models.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Model Template_relevance
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